1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

Core Science & Biosynthesis

Comprehensive Technical Guide: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (CAS 2101199-42-0)

Executive Summary

In the rapidly evolving landscape of modern agrochemicals and targeted therapeutics, highly functionalized fluorinated heterocycles are indispensable. 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (CAS: 2101199-42-0) represents a premium, rationally designed building block. By combining the metabolic stability and lipophilicity of an N -difluoromethyl group with the electronic tuning and orthogonal reactivity of a 3-nitro substituent, this compound serves as a critical intermediate. As a Senior Application Scientist, I have structured this whitepaper to provide a deep dive into its physicochemical behavior, synthetic methodologies, and downstream applications, ensuring that drug development professionals can seamlessly integrate this scaffold into their discovery pipelines.

Physicochemical Profiling & Structural Analysis

Understanding the intrinsic properties of this pyrazole derivative requires analyzing the synergistic electronic effects of its substituents. The electron-withdrawing nature of both the −NO2​ and −CHF2​ groups heavily modulates the pyrazole core, resulting in a highly acidic carboxylic acid and a unique lipophilic profile.

Quantitative Data Summary

Property	Value / Description
CAS Number	2101199-42-0
Molecular Formula	C5​H3​F2​N3​O4​
Molecular Weight	207.09 g/mol
Physical State	Crystalline solid (predicted based on H-bonding network)
Predicted pKa​	~2.5 – 3.2 (Highly acidic due to −NO2​ and −CHF2​ induction)
Predicted LogP	1.2 – 1.8 (Balanced lipophilicity and polarity)
Hydrogen Bond Donors	1 (Carboxylic acid −OH )
Hydrogen Bond Acceptors	6 (Fluorines, Nitro oxygens, Pyrazole nitrogens, Carbonyl)

Causality of Physicochemical Properties: The pyrazole ring is inherently aromatic and planar. However, the introduction of the 1-difluoromethyl group acts as a moderate lipophilic electron-withdrawing group ( σp​≈0.32 ). When coupled with the strongly electron-withdrawing 3-nitro group ( σp​≈0.78 ), electron density is drastically pulled away from the C4 position. This inductive effect significantly lowers the pKa​ of the C4-carboxylic acid compared to an unsubstituted pyrazole-4-carboxylic acid ( pKa​ ~4.4). Consequently, the compound exists predominantly as a carboxylate anion at physiological pH, which must be accounted for during formulation and membrane permeability assays.

Synthetic Methodology & Workflow

The synthesis of N -difluoromethyl pyrazoles requires precise control over carbene generation and regioselectivity. The standard protocol utilizes a phase-transfer catalysis (PTC) approach to ensure efficient N -alkylation without degrading the pyrazole core [1].

Step-by-Step Protocol: Synthesis & Saponification

Step 1: N -Difluoromethylation via Carbene Insertion

• Reagent Preparation: Dissolve ethyl 3-nitro-1H-pyrazole-4-carboxylate (1.0 eq) in a biphasic mixture of 1,4-dioxane and water (4:1 v/v).

• Base & Catalyst Addition: Add potassium carbonate ( K2​CO3​ , 3.0 eq) and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.1 eq). Causality: The biphasic system and TBAB are critical; they facilitate the transfer of the pyrazolide anion into the organic phase, maximizing contact with the gaseous reagent.

• Carbene Generation: Bubble chlorodifluoromethane ( ClCF2​H , Freon-22) through the reaction mixture at 40 °C. Causality: Under basic conditions, ClCF2​H undergoes α -elimination to generate a transient difluorocarbene ( :CF2​ ). The pyrazole nitrogen nucleophilically attacks the carbene, followed by rapid protonation from the aqueous solvent to form the −CHF2​ group[2].

• Self-Validation Check: Monitor via TLC (Hexanes/EtOAc). The reaction is complete when the highly polar starting material ( N−H donor) is entirely converted to the faster-eluting, lipophilic N−CHF2​ intermediate.

Step 2: Saponification to the Free Acid

• Hydrolysis: Isolate the intermediate ester and dissolve it in THF/MeOH/H2O (2:1:1). Add Lithium Hydroxide monohydrate ( LiOH⋅H2​O , 2.5 eq) and stir at ambient temperature for 4 hours. Causality: LiOH is chosen over NaOH to provide a milder hydrolysis environment, preventing potential nucleophilic attack on the −CHF2​ or −NO2​ groups.

• Precipitation & Isolation: Concentrate the mixture in vacuo to remove organic solvents. Cool the aqueous layer to 0 °C and carefully acidify with 1M HCl to pH 1.5.

• Self-Validation Check: The drastic drop in pH protonates the carboxylate, breaking its aqueous solubility. The immediate precipitation of a white/pale-yellow solid confirms successful hydrolysis. Filter, wash with cold water, and dry under high vacuum to yield pure 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid [3].

Synthetic workflow for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid.

Mechanistic Applications in Drug Design & Agrochemicals

This compound is not just a static chemical; it is a programmable pharmacophore. It is heavily utilized in the synthesis of next-generation Succinate Dehydrogenase Inhibitors (SDHIs) and novel antiparasitic agents.

• The Role of the −CHF2​ Group: Unlike a standard methyl group, the difluoromethyl group acts as a lipophilic hydrogen bond donor. In the active site of Complex II (succinate dehydrogenase), the −CHF2​ proton can engage in weak hydrogen bonding with the oxygen atoms of the ubiquinone binding pocket, anchoring the scaffold. Furthermore, the strong C-F bonds block Cytochrome P450-mediated metabolic oxidation, drastically increasing the half-life of the resulting drug [1].

• The Role of the −NO2​ Group: The 3-nitro group serves a dual purpose. In its native state, it provides a strong electron-withdrawing effect that stabilizes the pyrazole ring against electrophilic attack. More importantly, it acts as an orthogonal synthetic handle. Post-amide coupling at the C4 position, the −NO2​ group can be selectively reduced (e.g., using Pd/C and H2​ , or Iron/Ammonium Chloride) to a 3-amino group ( −NH2​ ). This primary amine can then be converted into ureas, sulfonamides, or secondary amides to explore entirely new chemical space.

Pharmacophore mapping and functional utility of the structural moieties.

Analytical Characterization Protocol

To guarantee scientific integrity, the synthesized batch must be rigorously characterized. The presence of fluorine atoms provides distinct NMR signatures that make structural validation highly definitive.

• 1H NMR (400 MHz, DMSO- d6​ ):

  • Diagnostic Peak: Look for a distinct triplet at δ ~7.80 – 8.10 ppm. Causality: The single proton of the −CHF2​ group is split by the two adjacent, magnetically equivalent fluorine atoms (spin 1/2). Because this is a two-bond coupling, the geminal coupling constant ( 2JHF​ ) is massive, typically between 58.0 and 60.0 Hz [1].

  • The pyrazole C5-H will appear as a sharp singlet around δ 8.50 ppm, shifted downfield due to the adjacent −CHF2​ and −COOH groups.

• 19F NMR (376 MHz, DMSO- d6​ ):

  • Diagnostic Peak: A doublet at δ ~ -95.0 ppm. Causality: The two fluorine atoms are split by the single adjacent proton, mirroring the ~59 Hz coupling constant seen in the 1H spectrum.

• 13C NMR (100 MHz, DMSO- d6​ ):

  • The −CHF2​ carbon will appear as a triplet around δ 108.0 ppm with a massive one-bond coupling constant ( 1JCF​≈250 Hz).

• LC-MS (ESI):

  • Run in negative ion mode (ESI-). The highly acidic carboxylic acid will readily ionize to yield a strong [M−H]− peak at m/z 206.0 .

By adhering to this analytical protocol, researchers can establish a self-validating feedback loop, ensuring absolute confidence in the structural integrity of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid before advancing to high-value downstream coupling reactions.

References

• Efficient Access to Functionalized N-Difluoromethylpyrazoles ACS Omega URL:[Link] [1]

• Late-stage difluoromethylation: concepts, developments and perspective Chemical Society Reviews (RSC Publishing) URL:[Link] [2]

The Dual-Faceted Mechanism of Action of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid Derivatives: From Potent Fungicides to Broad-Spectrum Bioactivity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold of Versatility

The 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid scaffold is a cornerstone in the development of a significant class of modern agrochemicals. While the primary and most commercially successful application of its derivatives lies in their potent fungicidal activity through the inhibition of succinate dehydrogenase (SDH), the inherent chemical functionalities of this core structure—namely the pyrazole ring, the difluoromethyl group, the nitro group, and the carboxylic acid—suggest a broader potential for diverse biological interactions. This guide provides a comprehensive exploration of the multifaceted mechanism of action of these derivatives, with a primary focus on their role as SDH inhibitors and an insightful look into other potential biological activities.

Part 1: The Preeminent Mechanism - Inhibition of Succinate Dehydrogenase (SDH)

The most well-documented and commercially significant mechanism of action for derivatives of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is the inhibition of the mitochondrial enzyme succinate dehydrogenase (SDH), also known as Complex II of the electron transport chain.[1][2][3][4] This inhibition is the basis for the potent, broad-spectrum fungicidal activity of a class of agrochemicals known as SDHIs.

It is crucial to note that the active SDHI fungicides are typically amide derivatives of the core structure, where the nitro group at the 3-position is a synthetic precursor to an amino group, which is then acylated.[5] The 3-nitro-pyrazole-4-carboxylic acid, therefore, serves as a key intermediate in the synthesis of these highly active molecules.

The Role of Succinate Dehydrogenase in Fungal Respiration

Succinate dehydrogenase is a critical enzyme complex embedded in the inner mitochondrial membrane of eukaryotic organisms, including fungi. It plays a dual role in cellular metabolism:

• Krebs Cycle: It catalyzes the oxidation of succinate to fumarate.[1][3]

• Electron Transport Chain: It transfers electrons from succinate to the quinone pool (ubiquinone), which then shuttles them to Complex III.[1][2]

By inhibiting SDH, these fungicides effectively block the fungal respiratory chain, leading to a cascade of detrimental effects:

• ATP Depletion: The disruption of the electron transport chain severely impairs ATP synthesis, depriving the fungal cells of their primary energy source.[2]

• Accumulation of Succinate: The blockage of SDH leads to the buildup of its substrate, succinate.[1][4]

• Generation of Reactive Oxygen Species (ROS): The impaired electron flow can lead to the production of damaging reactive oxygen species.

This ultimately results in the cessation of fungal growth and cell death.

Molecular Interactions at the SDH Active Site

The high efficacy of the amide derivatives of 1-(difluoromethyl)-1H-pyrazole-4-carboxylic acid stems from their specific and high-affinity binding to the ubiquinone-binding site (Q-site) of the SDH complex. Molecular docking and structure-activity relationship (SAR) studies have elucidated the key interactions:

• The Pyrazole-4-Carboxamide Moiety: This core structure acts as the primary pharmacophore, anchoring the inhibitor within the Q-site. The amide linkage is crucial for this interaction.

• The 3-(Difluoromethyl) Group: This group contributes significantly to the binding affinity and overall efficacy of the molecule.

• The Amide Substituent: The nature of the substituent on the amide nitrogen is a key determinant of the spectrum of activity and potency against different fungal species.

Molecular docking studies have shown that the carbonyl oxygen of the amide can form hydrogen bonds with amino acid residues such as tyrosine and tryptophan within the active site of SDH.[6]

Synthetic Pathway from the Nitro-Precursor

The synthesis of the active pyrazole-4-carboxamide fungicides typically involves a multi-step process where the 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a key intermediate.

Figure 1: Generalized synthetic pathway from the nitro-precursor to the active amide derivative.

Part 2: Exploring Broader Bioactivities and Alternative Mechanisms

While the role of the amide derivatives as SDH inhibitors is well-established, the broader class of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid derivatives may possess other biological activities. The pyrazole nucleus itself is a well-known "privileged scaffold" in medicinal chemistry, found in a wide range of pharmaceuticals with diverse therapeutic effects.[7][8][9][10]

The Influence of the Nitro Group

The nitro group is a strong electron-withdrawing group that can significantly influence the electronic properties and reactivity of the pyrazole ring. This can, in turn, modulate the biological activity of the molecule. While often a precursor, the nitro group itself can be critical for certain biological effects. For instance, some nitropyrazole compounds have been investigated for their cytotoxic and genotoxic effects, which are linked to the production of reactive oxygen and nitrogen species (ROS/RNS).[11]

Potential as Antimicrobial Agents

Pyrazole derivatives have a long history of investigation as antimicrobial agents, exhibiting both antibacterial and antifungal properties.[8][9][10][12][13] The mechanism of action in these cases can be varied and may not involve SDH inhibition. Potential mechanisms include:

• Inhibition of other essential enzymes: Pyrazoles can chelate metal ions that are crucial for the function of various microbial enzymes.

• Disruption of cell membrane integrity: The lipophilic nature of some pyrazole derivatives can allow them to intercalate into and disrupt the microbial cell membrane.

• Interference with nucleic acid synthesis: Some heterocyclic compounds can interfere with the synthesis of DNA and RNA.

Anticancer and Anti-inflammatory Potential

The pyrazole scaffold is present in several clinically used drugs with anti-inflammatory and anticancer properties.[7][8][11] For example, celecoxib is a well-known COX-2 inhibitor containing a pyrazole ring. While specific studies on the anticancer or anti-inflammatory properties of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid derivatives are limited, the general bioactivity of the pyrazole class suggests this as a potential area for further research.

Experimental Protocols

Protocol 1: In Vitro Assay for SDH Inhibition

This protocol describes a method to assess the inhibitory activity of test compounds against succinate dehydrogenase from a fungal source.

1. Preparation of Mitochondrial Fractions: a. Grow the target fungal species (e.g., Botrytis cinerea) in a suitable liquid medium. b. Harvest the mycelia by filtration and wash with a buffer (e.g., 0.1 M phosphate buffer, pH 7.4). c. Homogenize the mycelia in the same buffer containing a protease inhibitor cocktail. d. Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove cell debris. e. Centrifuge the supernatant at a high speed (e.g., 10,000 x g) to pellet the mitochondria. f. Resuspend the mitochondrial pellet in a minimal volume of the buffer.

2. SDH Activity Assay: a. In a 96-well plate, add the mitochondrial fraction, a reaction buffer (e.g., 50 mM phosphate buffer, pH 7.5, containing 0.1% BSA), and the test compound at various concentrations. b. Pre-incubate the mixture for a specified time (e.g., 10 minutes) at room temperature. c. Initiate the reaction by adding the substrate, succinate, and an artificial electron acceptor (e.g., 2,6-dichlorophenolindophenol, DCPIP). d. Monitor the reduction of DCPIP by measuring the decrease in absorbance at 600 nm over time using a plate reader. e. Calculate the rate of reaction and determine the IC50 value for the test compound.

Figure 2: Workflow for the in vitro SDH inhibition assay.

Data Summary

Compound Class	Primary Target	Mechanism of Action	Resulting Biological Activity
Pyrazole-4-carboxamides	Succinate Dehydrogenase (SDH)	Inhibition of the ubiquinone-binding site, disrupting the electron transport chain and Krebs cycle.	Potent and broad-spectrum fungicidal activity.
Nitropyrazole Derivatives	Multiple/Varied	Potential for ROS/RNS generation, enzyme inhibition, membrane disruption.	Potential for broad-spectrum antimicrobial and cytotoxic activity.

Conclusion and Future Perspectives

The 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid framework is a testament to the power of scaffold-based drug and agrochemical discovery. While its derivatives have been extensively optimized for potent fungicidal activity through the well-understood mechanism of SDH inhibition, the inherent bioactivity of the pyrazole nucleus and the influence of the nitro substituent suggest a rich and underexplored landscape of other potential mechanisms of action. Future research in this area could focus on:

• Exploring the direct biological activity of the nitro-derivatives: Investigating their potential as standalone antimicrobial or cytotoxic agents.

• Diversifying the derivatization: Moving beyond amides to explore other functionalizations of the carboxylic acid and their impact on biological activity.

• Investigating novel targets: Screening these compounds against a broader range of biological targets to uncover new therapeutic or agrochemical applications.

A deeper understanding of the multifaceted mechanisms of action of this versatile chemical class will undoubtedly pave the way for the development of novel and effective agents for a variety of applications in medicine and agriculture.

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• Sierotzki, H., & Scalliet, G. (2013). A review of current knowledge of resistance to succinate dehydrogenase inhibitor fungicides.
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• Chen, Q., et al. (2021). Recent advances in the synthesis and biological activity of pyrazole derivatives. European Journal of Medicinal Chemistry, 213, 113170.
• Wang, D., et al. (2013). Synthesis and antifungal activity of novel 1-methyl-3-(difluoromethyl)-1H-pyrazole-4-carboxamides. Journal of agricultural and food chemistry, 61(20), 4797-4805.
• Al-Hourani, B. J. (2019). Pyrazoles: a review of their synthesis, reactions, and biological applications. Journal of Heterocyclic Chemistry, 56(1), 3-21.
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A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This in-depth technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the novel compound, 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. This document is intended to serve as a vital resource for researchers, scientists, and professionals in the field of drug development and materials science by offering a detailed interpretation of its spectral characteristics, a robust experimental protocol for data acquisition, and a foundational understanding of the structure-spectra correlations.

Molecular Structure and Predicted NMR Spectral Data

The unique structural features of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, including the electron-withdrawing nitro and difluoromethyl groups, and the acidic carboxylic acid moiety, all significantly influence its NMR spectrum. Below is a detailed prediction of the ¹H and ¹³C NMR spectral data, presented in a clear, tabular format for ease of reference.

Table 1: Predicted ¹H NMR Spectral Data for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid in DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J, Hz)
~13.5	Broad Singlet	1H	COOH	-
~8.5	Singlet	1H	H-5	-
~7.5	Triplet	1H	CHF₂	~55 Hz (²JHF)

Table 2: Predicted ¹³C NMR Spectral Data for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid in DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Coupling Constant (J, Hz)
~165	Singlet	COOH	-
~150	Singlet	C-3	-
~140	Singlet	C-5	-
~115	Triplet	CHF₂	~240 Hz (¹JCF)
~110	Singlet	C-4	-

Scientific Rationale for Predicted Spectral Data

The predicted chemical shifts and coupling constants are grounded in the fundamental principles of NMR spectroscopy and analysis of data from structurally analogous compounds.[1][2][3]

• ¹H NMR Spectrum:

  • Carboxylic Acid Proton (COOH): The proton of the carboxylic acid is expected to be highly deshielded due to the electronegativity of the adjacent oxygen atoms and intramolecular hydrogen bonding. This results in a characteristic broad singlet at a very high chemical shift, typically in the range of 10-14 ppm in DMSO-d₆.[4]

  • Pyrazole Ring Proton (H-5): The single proton on the pyrazole ring at position 5 is anticipated to appear as a singlet, as there are no adjacent protons to cause splitting. The presence of the strongly electron-withdrawing nitro group at the C-3 position and the difluoromethyl group at the N-1 position will significantly deshield this proton, pushing its chemical shift downfield to the aromatic region, estimated to be around 8.5 ppm.[5][6]

  • Difluoromethyl Proton (CHF₂): The proton of the difluoromethyl group will be split into a triplet due to coupling with the two neighboring fluorine atoms (a 1:2:1 ratio of peak intensities). The large two-bond proton-fluorine coupling constant (²JHF) is typically around 55 Hz.[7]

• ¹³C NMR Spectrum:

  • Carboxylic Carbon (COOH): The carbonyl carbon of the carboxylic acid group is expected to resonate in the typical range for such functionalities, around 165 ppm.[4]

  • Pyrazole Ring Carbons (C-3, C-4, and C-5): The carbon atoms of the pyrazole ring will be significantly influenced by the substituents. The carbon bearing the nitro group (C-3) will be the most deshielded, with a predicted chemical shift of approximately 150 ppm.[8] The C-5 carbon will also be deshielded, appearing around 140 ppm. The C-4 carbon, to which the carboxylic acid is attached, is predicted to be at approximately 110 ppm.

  • Difluoromethyl Carbon (CHF₂): The carbon of the difluoromethyl group will appear as a triplet due to the one-bond coupling with the two fluorine atoms (¹JCF). This coupling constant is typically large, in the range of 240 Hz.[7] The chemical shift is predicted to be around 115 ppm.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, the following detailed experimental protocol is recommended.

Sample Preparation

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent. Its ability to form hydrogen bonds will help in observing the exchangeable carboxylic acid proton. It is also a good solvent for many polar organic compounds.

• Concentration: Prepare a solution by dissolving 5-10 mg of the compound in approximately 0.6-0.7 mL of DMSO-d₆ in a standard 5 mm NMR tube.

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or sonication.

NMR Instrument Parameters

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: A spectral width of at least 16 ppm to encompass all signals, including the downfield carboxylic acid proton.

  • Number of Scans: 16-32 scans should be sufficient for a good signal-to-noise ratio.

  • Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to ensure full relaxation of the nuclei.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: A spectral width of approximately 200 ppm.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) will be required due to the low natural abundance of the ¹³C isotope.

  • Relaxation Delay (d1): A relaxation delay of 2 seconds is generally sufficient.

2D NMR Experiments for Unambiguous Assignment

To confirm the assignments of the proton and carbon signals, the following 2D NMR experiments are highly recommended:

• COSY (Correlation Spectroscopy): To identify proton-proton coupling networks. In this specific molecule, it would primarily confirm the absence of coupling for the singlet H-5 proton.

• HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon correlations. This would definitively link the H-5 proton to the C-5 carbon and the CHF₂ proton to the CHF₂ carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations. This is crucial for assigning the quaternary carbons (C-3, C-4, and the COOH carbon) by observing their correlations with the H-5 and CHF₂ protons.

Visualizing the Structure and Experimental Workflow

To provide a clearer understanding of the molecular structure and the experimental process, the following diagrams have been generated using Graphviz.

Caption: Molecular structure of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid.

Caption: Experimental workflow for NMR analysis.

Trustworthiness and Self-Validation

The protocols and interpretations presented in this guide are designed to be self-validating. By following the detailed experimental steps and performing the recommended 2D NMR experiments, researchers can independently verify the predicted spectral data. The combination of COSY, HSQC, and HMBC spectra provides a robust and interconnected dataset that allows for the unambiguous assignment of every proton and carbon in the molecule, ensuring the scientific integrity of the structural elucidation.

References

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Crystal structure and X-ray diffraction of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole scaffold is a cornerstone in modern medicinal and agricultural chemistry, with derivatives exhibiting a vast array of biological activities.[1][2][3] This guide delves into the structural elucidation of a novel derivative, 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, a compound of significant interest due to the unique combination of a difluoromethyl group, a nitro moiety, and a carboxylic acid function on a pyrazole core. While the difluoromethylated pyrazole carboxamides are known for their potent fungicidal properties, the introduction of a nitro group at the 3-position and a difluoromethyl group at the 1-position presents an intriguing modification.[4][5] This document provides a comprehensive, albeit prospective, technical guide for its synthesis, crystallization, and single-crystal X-ray diffraction analysis. The causality behind the proposed experimental choices is explained, and a self-validating protocol is described. The anticipated structural insights are discussed in the context of their potential influence on the compound's physicochemical properties and biological activity.

Introduction: The Pyrazole Scaffold in Modern Chemistry

Pyrazole and its derivatives are a privileged class of five-membered nitrogen-containing heterocycles that have garnered considerable attention in medicinal chemistry and drug discovery.[1][6][7] The versatility of the pyrazole ring system, coupled with its unique physicochemical properties, has led to its incorporation into a multitude of clinically approved drugs and agrochemicals.[2][8] The pyrazole core can act as both a hydrogen bond donor and acceptor, and its electronic properties can be fine-tuned through substitution, making it an ideal scaffold for interacting with biological targets.[9]

The introduction of fluorine-containing substituents, such as the difluoromethyl group, into organic molecules is a well-established strategy in drug design to enhance metabolic stability, binding affinity, and lipophilicity.[10][11] Specifically, the 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid moiety is a key building block for a new class of succinate dehydrogenase inhibitor (SDHI) fungicides.[5][12]

This guide focuses on a novel analogue, 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. The introduction of a nitro group is expected to significantly modulate the electronic and steric properties of the pyrazole ring, potentially leading to novel biological activities or enhanced potency. A thorough understanding of the three-dimensional structure of this molecule is paramount for establishing structure-activity relationships (SAR) and for rational drug design. Single-crystal X-ray diffraction is the definitive method for obtaining this information.

Proposed Synthesis and Crystallization

Synthetic Pathway

A plausible synthetic route to the target compound can be envisioned starting from a suitable pyrazole precursor. The following is a proposed multi-step synthesis:

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Synthesis

• Step 1: Nitration. To a cooled solution of the starting ester in concentrated sulfuric acid, a nitrating mixture (fuming nitric acid and sulfuric acid) is added dropwise while maintaining a low temperature (0-5 °C).[11] The reaction is stirred for several hours and then carefully quenched by pouring onto ice. The crude product is extracted, washed, and purified by column chromatography.

• Step 2: Hydrolysis. The purified nitro-ester is dissolved in a suitable solvent system (e.g., THF/water), and a base such as lithium hydroxide is added.[13] The reaction is monitored by TLC until completion. The reaction mixture is then acidified to precipitate the carboxylic acid, which is filtered, washed with cold water, and dried.

Single Crystal Growth

The successful growth of high-quality single crystals is the most critical and often challenging step in X-ray structure determination.

Experimental Protocol: Crystallization

• Solvent Screening: The solubility of the purified compound is tested in a range of solvents with varying polarities (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

• Slow Evaporation: Saturated solutions of the compound in suitable solvents are prepared and left undisturbed in a loosely covered vial to allow for slow evaporation.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a small open vial, which is then placed in a larger sealed container with a less volatile anti-solvent in which the compound is poorly soluble.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below.

X-ray Diffraction Analysis

Data Collection and Processing

A suitable single crystal is mounted on a goniometer head of a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

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An In-depth Technical Guide on the Thermodynamic Stability and Degradation Pathways of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic stability and potential degradation pathways of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, a novel heterocyclic compound with significant potential in pharmaceutical development. Understanding the intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, formulation design, and shelf-life. This document outlines the key chemical liabilities of the molecule, proposes likely degradation mechanisms under various stress conditions, and provides detailed experimental protocols for a robust stability assessment in accordance with international regulatory standards.

Introduction: Chemical Profile and Rationale for Stability Assessment

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid belongs to the pyrazole class of heterocyclic compounds, which are integral scaffolds in many approved drugs and agrochemicals.[1] Its structure is characterized by several key functional groups that dictate its chemical behavior:

• A Pyrazole Core: A five-membered aromatic ring with two adjacent nitrogen atoms, generally known for its relative stability.[2]

• A Nitro Group (-NO₂): A strong electron-withdrawing group that influences the electron density of the pyrazole ring and can be susceptible to reduction and photolytic reactions.[3][4]

• A Difluoromethyl Group (-CHF₂): An electron-withdrawing group that can impact the acidity of the pyrazole N-H (if present) and overall molecular stability.

• A Carboxylic Acid Group (-COOH): A polar, acidic functional group that can undergo decarboxylation, especially under thermal stress.[5]

The combination of these functionalities suggests potential vulnerabilities to hydrolytic, oxidative, photolytic, and thermal degradation. A thorough investigation, as outlined by the International Council for Harmonisation (ICH) guidelines, is imperative to identify and characterize degradation products, establish degradation pathways, and develop a stability-indicating analytical method.[6][7]

Thermodynamic Stability Assessment

Thermodynamic stability provides critical information on the intrinsic stability of the solid-state form of the API, including its melting point and decomposition temperature. These parameters are essential for defining manufacturing process controls and storage conditions.

Causality Behind Experimental Choices: Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary techniques for evaluating thermodynamic stability.

• DSC is employed to measure the heat flow into or out of a sample as a function of temperature. It precisely determines the melting point (an indicator of purity and crystal form) and detects exothermic events, such as decomposition, which signal thermal instability.

• TGA measures the change in mass of a sample as a function of temperature. It is used to determine the onset temperature of thermal decomposition, where the molecule begins to lose mass through processes like decarboxylation or fragmentation.

Predicted Thermal Behavior & Data Presentation

Based on the structure, the initial thermal degradation event is likely to be decarboxylation of the carboxylic acid group, followed by the decomposition of the nitro-pyrazole ring at higher temperatures.[8] The electron-withdrawing nitro group may decrease the thermal stability of the pyrazole ring compared to unsubstituted pyrazoles.[3]

Table 1: Hypothetical Thermal Analysis Data for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

Parameter	Value	Interpretation
DSC Melting Point (Tₘ)	~185 - 195 °C	Sharp endotherm, indicating a crystalline solid.
TGA Onset of Decomposition (Tₔ)	~210 °C	Significant mass loss begins, likely due to decarboxylation.
DSC Decomposition Exotherm	>220 °C	Broad exotherm, indicating energy release upon molecular breakdown.

Experimental Protocol: Thermal Analysis (DSC/TGA)

This protocol describes a self-validating system for obtaining reliable thermal data.

Objective: To determine the melting point and thermal decomposition profile of the API.

Instrumentation:

• Calibrated Differential Scanning Calorimeter (e.g., TA Instruments Q2000)

• Calibrated Thermogravimetric Analyzer (e.g., TA Instruments Q500)

• Aluminum or hermetic pans

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the API into a tared aluminum pan. For DSC, non-hermetically seal the pan to allow for the escape of any evolved gases.

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using an indium standard. Calibrate the TGA for mass using standard weights.

• DSC Analysis:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 300 °C at a rate of 10 °C/min under a nitrogen purge (50 mL/min).

  • Record the heat flow versus temperature.

• TGA Analysis:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 400 °C at a rate of 10 °C/min under a nitrogen purge (50 mL/min).

  • Record the mass loss versus temperature.

• Data Analysis: Analyze the resulting thermograms to determine the onset of melting, peak melting temperature, and the onset temperature of mass loss.

Degradation Pathways and Forced Degradation Studies

Forced degradation (or stress testing) is a critical exercise to intentionally degrade the API under more severe conditions than those used for accelerated stability testing.[9][10] Its purpose is to:

• Identify likely degradation products.

• Elucidate degradation pathways.

• Demonstrate the specificity of the analytical methods intended for stability studies.[7]

Experimental Workflow: Forced Degradation

The following diagram outlines a logical workflow for conducting forced degradation studies, ensuring all potential degradation routes are investigated as per ICH Q1A(R2) guidelines.[6]

Caption: Workflow for Forced Degradation Studies.

Proposed Hydrolytic Degradation Pathway

The molecule contains a carboxylic acid, but the pyrazole ring itself may be susceptible to hydrolysis under harsh conditions.

• Acidic Conditions: Under strong acidic conditions and heat, the pyrazole ring is expected to be relatively stable. The primary degradation, if any, might involve slow decarboxylation.

• Basic Conditions: In basic media, the carboxylic acid will be deprotonated to the more stable carboxylate. The electron-deficient pyrazole ring, influenced by the nitro group, could be susceptible to nucleophilic attack by hydroxide ions, potentially leading to ring-opening products.

Caption: Proposed Hydrolytic Degradation Pathway.

Proposed Oxidative Degradation Pathway

Heterocyclic rings can be susceptible to oxidation, particularly with strong oxidizing agents like hydrogen peroxide.[11] N-oxidation or hydroxylation of the pyrazole ring are plausible pathways.

Caption: Proposed Oxidative Degradation Pathway.

Proposed Photolytic Degradation Pathway

Nitroaromatic compounds are known to be photoreactive.[4][12] Upon absorption of UV light, the nitro group can be reduced to nitroso or hydroxylamine species, or it can promote radical reactions leading to complex degradation products.[4][13] This is often a significant degradation pathway for such molecules.

Proposed Thermal Degradation Pathway

In the solid state or in solution at elevated temperatures, the most likely degradation pathway is thermal decarboxylation, releasing CO₂ gas and forming 1-(difluoromethyl)-3-nitro-1H-pyrazole.[8][14]

Experimental Protocol: Forced Degradation Studies

Objective: To identify potential degradation products and establish degradation pathways under various stress conditions.

Materials:

• API

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Acetonitrile (ACN) and Water (HPLC grade)

• ICH-compliant photostability chamber

Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of the API in a 50:50 ACN:Water mixture.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Store at 60°C. Withdraw aliquots at 2, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Store at room temperature. Withdraw aliquots at 2, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light. Withdraw aliquots at 2, 8, and 24 hours.

• Thermal Degradation: Mix 1 mL of stock solution with 1 mL of water. Store at 60°C, protected from light. Prepare a parallel sample of solid API and store under the same conditions.

• Photolytic Degradation: Expose a solution of the API (e.g., 0.1 mg/mL in 50:50 ACN:Water) and a thin layer of solid API to light in a photostability chamber according to ICH Q1B guidelines. A dark control sample must be stored under the same conditions but protected from light.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV/MS method. Aim for 5-20% degradation of the parent compound.

Analytical Methodologies for Stability Assessment

A validated stability-indicating analytical method is essential for separating, detecting, and quantifying the API and its degradation products.[15][16]

Stability-Indicating HPLC-UV/MS Method

High-Performance Liquid Chromatography (HPLC) coupled with UV and Mass Spectrometry (MS) detectors is the gold standard for stability studies.[]

• Causality: A reversed-phase C18 column is typically the first choice for polar heterocyclic compounds. A gradient elution method provides the necessary resolving power to separate the parent API from potentially more polar or less polar degradants. UV detection allows for quantification, while MS provides mass information for the identification of unknown peaks.

Table 2: Hypothetical Stability-Indicating HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 2.1 x 100 mm, 2.7 µm	Provides good retention and resolution for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase for good peak shape of the carboxylic acid.
Mobile Phase B	0.1% Formic Acid in ACN	Organic modifier for elution.
Gradient	5% to 95% B over 15 min	Ensures elution of all components, from polar to non-polar.
Flow Rate	0.4 mL/min	Standard flow rate for analytical scale columns.
Column Temp.	40 °C	Improves peak shape and reproducibility.
UV Detection	254 nm, 280 nm	Wavelengths selected based on the UV absorbance maxima of the API.
MS Detection	ESI+, Full Scan (100-500 m/z)	Provides mass information for parent and degradant identification.

Summary and Recommendations

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid possesses several functional groups that present potential stability challenges.

• Key Liabilities: The nitroaromatic system is a chromophore, suggesting a high risk of photodegradation . The carboxylic acid group indicates a potential for thermal decarboxylation . The electron-deficient ring may be susceptible to base-catalyzed hydrolysis .

• Recommendations:

  • The solid API should be stored protected from light and at controlled room temperature to mitigate photolytic and thermal degradation.

  • Formulation development should focus on pH control, avoiding strongly basic excipients.

  • The selection of packaging is critical, with amber or opaque containers being mandatory to prevent light exposure.

This guide provides a foundational framework for a comprehensive stability investigation. The proposed pathways and protocols enable a systematic approach to de-risking this promising molecule for further pharmaceutical development.

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Electronic properties of the nitro group in 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

An in-depth analysis of the electronic properties of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid requires a fundamental understanding of how multiple electron-withdrawing groups (EWGs) interact within a compact, aromatic five-membered heterocyclic scaffold. This molecule is a highly energetic, electron-poor intermediate of significant interest in the scalable synthesis of complex pharmaceuticals, such as C5aR1 antagonists[1].

The following whitepaper deconstructs the electronic microenvironment of the C3-nitro group, elucidating how its reactivity, reduction potential, and electrostatic profile are modulated by the pyrazole core and adjacent substituents.

Structural and Electronic Interplay: The Push-Pull Dynamics

The pyrazole ring is inherently an electron-rich aromatic system; however, the introduction of three distinct EWGs transforms it into a highly electron-deficient scaffold. The electronic behavior of the C3-nitro group is not isolated—it is the product of a complex interplay of inductive (-I), resonance (-M), and steric effects.

The N1-Difluoromethyl (-CF₂H) Modulation

Unlike the strongly withdrawing trifluoromethyl (-CF₃) group ( σm​=0.43 , σp​=0.54 )[2], the difluoromethyl group at the N1 position serves a dual purpose. It exerts a moderate inductive pull (-I) that depletes electron density from the pyrazole π -system, while simultaneously acting as a lipophilic hydrogen-bond donor[2][3]. This inductive withdrawal increases the electrophilicity of the entire ring, making the C3-nitro group more susceptible to reduction.

The C4-Carboxylic Acid (-COOH) Steric Clash

The carboxylic acid at C4 exerts both an inductive and resonance withdrawing effect. More importantly, its ortho relationship to the C3-nitro group introduces severe steric hindrance. In unhindered systems, the nitro group remains coplanar with the aromatic ring, maximizing its resonance (-M) overlap. However, the steric clash between the nitro oxygen atoms and the carbonyl oxygen of the -COOH group forces the nitro group to twist out of the pyrazole plane. This orthogonal twist disrupts π -orbital overlap, effectively neutralizing the nitro group's resonance effect and forcing its inductive (-I) effect to dominate the local electronic environment.

The C3-Nitro Group (-NO₂) as the Redox Center

Because the resonance stabilization is sterically hindered and the ring is inductively starved of electrons by the N1 and C4 substituents, the C3-nitro group becomes highly activated. Molecular Electrostatic Potential (MEP) maps of similar nitro-pyrazole frameworks reveal that the strongly positive electrostatic potentials are distributed over the pyrazole core, while the negative potentials are strictly localized on the oxygen atoms of the nitro and carboxylic groups[4]. This extreme polarization lowers the Lowest Unoccupied Molecular Orbital (LUMO), facilitating single-electron reduction to a radical anion.

Fig 1: Electronic inductive and steric network modulating the C3-nitro group.

Quantitative Electronic Parameters

To quantify the electronic environment of the molecule, we must look at the substituent constants and the resulting thermodynamic properties of the nitro group. The table below summarizes the theoretical and empirical electronic data governing this system.

Substituent / Parameter	Value / Range	Primary Electronic Contribution
-NO₂ (Nitro)	σm​=0.71 , σp​=0.78	Strong Inductive (-I), Strong Resonance (-M, if coplanar)
-COOH (Carboxyl)	σm​=0.37 , σp​=0.45	Moderate Inductive (-I), Moderate Resonance (-M)
-CF₂H (Difluoromethyl)	σm​≈0.12 , σp​≈0.18	Moderate Inductive (-I), Lipophilic H-Bond Donor[3]
Estimated Ered​ (Nitro)	-0.55 V to -0.70 V	Shifted positively (easier to reduce) due to combined EWG effects.
HOMO-LUMO Gap	~4.2 eV - 4.8 eV	Narrowed gap due to extreme electron deficiency of the core.

Note: Reduction potentials ( Ered​ ) are referenced against Ag/AgCl. The positive shift in the nitro group's reduction potential compared to isolated nitrobenzene (-1.1 V) highlights the profound impact of the -CF₂H and -COOH groups.

Experimental Methodologies for Electronic Profiling

To validate the electronic properties of the nitro group, a dual-pronged approach utilizing electrochemistry and quantum mechanical modeling is required. The following protocols are designed as self-validating systems to ensure scientific integrity.

Protocol A: Electrochemical Profiling via Cyclic Voltammetry (CV)

Causality: The reduction of a nitro group is highly sensitive to proton availability. In aqueous media, it undergoes an irreversible 6-electron reduction to an amine. To isolate the intrinsic electronic properties of the nitro group (the 1-electron reduction to a radical anion), strictly anhydrous aprotic conditions must be maintained.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF₆) in strictly anhydrous acetonitrile (MeCN). TBAPF₆ is chosen for its wide electrochemical window and lack of coordinating ability.

• Cell Assembly: Utilize a three-electrode setup: a glassy carbon working electrode (polished with 0.05 µm alumina slurry to ensure a pristine electron-transfer surface), a platinum wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode.

• Analyte Introduction: Dissolve 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid to a concentration of 1.0 mM in the electrolyte solution.

• Degassing: Purge the solution with high-purity Argon for 15 minutes prior to scanning. Reasoning: Dissolved oxygen reduces at ~-0.8 V, which would overlap with and mask the nitro group's reduction peak.

• Self-Validation (Internal Standard): Spike the solution with 0.5 mM Ferrocene (Fc) at the end of the experiment. The Fc/Fc+ redox couple serves as an internal standard to calibrate the reference electrode and validate the uncompensated resistance of the cell.

• Execution: Sweep the potential from 0.0 V to -1.5 V at varying scan rates (50, 100, 250 mV/s). A reversible cathodic peak corresponding to the R−NO2​+e−⇌R−NO2∙−​ transition will be observed.

Protocol B: Density Functional Theory (DFT) Modeling

Causality: To map the steric twist and the LUMO localization, DFT must be employed using a basis set capable of handling diffuse electron clouds.

• Geometry Optimization: Construct the molecule in a computational chemistry suite (e.g., Gaussian 16).

• Functional and Basis Set Selection: Execute the optimization using the B3LYP functional and the 6-311++G(d,p) basis set. Reasoning: The addition of diffuse functions ("++") is absolutely critical when modeling highly electronegative atoms (O, F) and predicting the behavior of the diffuse radical anion formed during reduction.

• Solvation Modeling: Apply the Solvation Model based on Density (SMD) for acetonitrile to mirror the electrochemical experimental conditions.

• Data Extraction: Generate the Molecular Electrostatic Potential (MEP) surface and map the LUMO. The LUMO will predominantly localize over the C3-nitro group, confirming it as the primary electrophilic center.

Fig 2: Integrated computational and electrochemical workflow for electronic profiling.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 4. Synthesis of Energetic 7-Nitro-3,5-dihydro-4H-pyrazolo[4,3-d][1,2,3]triazin-4-one Based on a Novel Hofmann-Type Rearrangement [mdpi.com]

Protocols & Analytical Methods

Topic: Amide Coupling Reaction Conditions using 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

An Application Note and Protocol Guide for Researchers

Abstract

This document provides a comprehensive technical guide for performing amide coupling reactions with 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. Pyrazole carboxamides are a critical scaffold in modern drug discovery and agrochemical development.[1][2] The subject carboxylic acid presents unique challenges due to the strong electron-withdrawing nature of its difluoromethyl and nitro substituents, which significantly influences its reactivity. This guide offers a detailed analysis of the substrate, discusses the mechanistic principles behind selecting appropriate coupling reagents, and presents two robust, step-by-step protocols using both a standard carbodiimide-based method (EDC/HOBt) and a high-efficiency uronium-based method (HATU). Also included are a troubleshooting guide, safety protocols, and a comparative data summary to empower researchers to achieve optimal outcomes in their synthetic endeavors.

Substrate Analysis: The Chemistry of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

The successful synthesis of amide derivatives from this pyrazole core hinges on understanding its unique electronic characteristics. The structure combines a pyrazole ring with three key functional groups: a carboxylic acid, a difluoromethyl group (-CHF₂), and a nitro group (-NO₂).

• Electronic Properties: Both the difluoromethyl and nitro groups are potent electron-withdrawing groups (EWGs). Their combined effect renders the pyrazole ring highly electron-deficient. This has two primary consequences for the amide coupling reaction:

  • Increased Acidity: The carboxylic acid proton is significantly more acidic (lower pKa) than that of an alkyl or simple aryl carboxylic acid. This facilitates its deprotonation to the corresponding carboxylate by a base.

  • Reduced Nucleophilicity: The resulting carboxylate anion is stabilized by the inductive effects of the EWGs, making it less nucleophilic. This can slow the initial activation step where the carboxylate attacks the coupling reagent.

These properties necessitate the use of highly efficient activation methods to convert the relatively unreactive carboxylate into a potent acylating agent capable of reacting with a diverse range of amines.

The Principle of Amide Bond Formation: Activating an Electron-Deficient Carboxylic Acid

Amide bond formation is not a spontaneous reaction at ambient temperatures; it requires the "activation" of the carboxylic acid to transform the hydroxyl group into a better leaving group. This process universally proceeds via a two-step sequence:

• Activation: The carboxylate attacks an electrophilic coupling reagent to form a highly reactive intermediate (e.g., an O-acylisourea or an active ester).

• Aminolysis: The amine nucleophile attacks the activated intermediate, forming a tetrahedral intermediate that collapses to yield the stable amide bond and release the leaving group.

For a challenging substrate like 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, the choice of coupling reagent is paramount.

Mechanism Overview: Carbodiimide vs. Uronium Reagents

• Carbodiimides (e.g., EDC): Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[3] However, this intermediate is unstable and can rearrange into an unreactive N-acylurea. To prevent this and increase efficiency, an additive like 1-Hydroxybenzotriazole (HOBt) is used. HOBt rapidly traps the O-acylisourea to form a more stable OBt-active ester, which then readily reacts with the amine.[4]

• Uronium/Aminium Salts (e.g., HATU): HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a more powerful coupling reagent prized for its speed and ability to minimize side reactions.[5] The carboxylate attacks HATU to form a reactive O-acyluronium intermediate, which is immediately converted into a highly reactive OAt-active ester.[6][7] The nitrogen atom in the pyridine ring of the HOAt leaving group is thought to provide anchimeric assistance, stabilizing the transition state of the aminolysis step, a phenomenon often called the "7-aza effect".[8] This makes HATU exceptionally effective for difficult couplings, including those involving electron-deficient acids or sterically hindered amines.[9]

Caption: Generalized workflow for amide bond formation.

Experimental Protocols

The following protocols provide detailed methodologies for the amide coupling of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Protocol 1: EDC/HOBt Mediated Coupling (Standard Conditions)

This method is a reliable and cost-effective choice for coupling with primary and secondary amines that are not severely sterically hindered or electronically deactivated.

Materials and Reagents:

• 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq)

• Amine (1.1 - 1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq)

• 1-Hydroxybenzotriazole hydrate (HOBt·H₂O) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aq. NaHCO₃, 1M aq. HCl, Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Reaction vessel, magnetic stirrer, inert atmosphere (N₂ or Ar)

Step-by-Step Procedure:

• Preparation: To a clean, dry reaction vessel under an inert atmosphere, add 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

• Reagent Addition: Add HOBt·H₂O (1.2 eq), the desired amine (1.1 eq), and EDC·HCl (1.2 eq) to the solution.

• Base Addition: Cool the mixture to 0 °C in an ice bath. Slowly add DIPEA (3.0 eq) dropwise. Causality Note: Adding the base last and at 0 °C helps to control any exotherm and minimizes potential side reactions.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate or DCM.

  • Wash the organic layer sequentially with 1M aq. HCl (2x), saturated aq. NaHCO₃ (2x), and brine (1x). Causality Note: The acid wash removes excess base (DIPEA), while the base wash removes unreacted HOBt and any remaining carboxylic acid.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexanes/Ethyl Acetate gradient).

Protocol 2: HATU Mediated Coupling (High-Efficiency Conditions)

This protocol is recommended for challenging couplings, including those with sterically hindered or electron-poor amines, or when Protocol 1 gives low yields.[5]

Materials and Reagents:

• 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq)

• Amine (1.1 - 1.2 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aq. NaHCO₃, Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Reaction vessel, magnetic stirrer, inert atmosphere (N₂ or Ar)

Step-by-Step Procedure:

• Preparation: To a clean, dry reaction vessel under an inert atmosphere, dissolve 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Activation: Stir the mixture for 5-10 minutes at room temperature. This is the pre-activation step.

• Base Addition: Add DIPEA (2.0-3.0 eq) to the mixture and stir for another 5 minutes.

• Amine Addition: Add the amine (1.1 eq) to the reaction mixture.

• Reaction: Stir at room temperature for 1-4 hours. Causality Note: HATU-mediated reactions are typically much faster than EDC/HOBt couplings due to the high reactivity of the OAt-ester intermediate.[6]

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within a few hours.

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate.

  • Wash the organic layer sequentially with saturated aq. NaHCO₃ (2x) and brine (1x). Causality Note: The basic wash removes the HOAt byproduct and any unreacted acid.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol Parameter Summary

Parameter	Protocol 1 (EDC/HOBt)	Protocol 2 (HATU)	Rationale / Comments
Coupling Reagent	EDC·HCl (1.2 eq)	HATU (1.1 eq)	HATU is more potent and faster, ideal for difficult substrates.[8][9]
Additive	HOBt·H₂O (1.2 eq)	None (HOAt is part of HATU)	HOBt is required to form the active ester and suppress side reactions with EDC.[10]
Base	DIPEA (3.0 eq)	DIPEA or Collidine (2.0-3.0 eq)	A non-nucleophilic base is essential to prevent it from competing with the amine.
Solvent	Anhydrous DMF or DCM	Anhydrous DMF	DMF is a polar aprotic solvent that effectively solubilizes most reactants.
Temperature	0 °C to Room Temp	Room Temperature	HATU reactions are typically fast enough at room temperature.
Typical Time	12 - 24 hours	1 - 4 hours	The higher reactivity of the HATU-generated active ester leads to faster conversions.

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inefficient activation of the carboxylic acid. 2. Low nucleophilicity of the amine. 3. Reagents are wet or degraded.	1. Switch from EDC/HOBt to the more powerful HATU protocol. 2. Increase reaction temperature slightly (e.g., to 40-50 °C). 3. Use freshly opened, anhydrous solvents and ensure reagents are dry.
Side Product Formation	1. (With EDC) Formation of N-acylurea byproduct. 2. (With HATU) Guanidinylation of the amine if HATU is in large excess.	1. Ensure HOBt is present in stoichiometric amounts to trap the O-acylisourea. 2. Use a stoichiometry of ~1.1 eq of HATU. Avoid large excesses.
Difficult Purification	1. Byproducts (e.g., tetramethylurea from HATU, EDC-urea) are soluble in the product. 2. Excess base (DIPEA) present.	1. Perform a thorough aqueous work-up. The urea byproducts often have some water solubility. 2. Ensure the acidic wash (e.g., 1M HCl or aq. NH₄Cl) is performed to remove DIPEA.

Safety Precautions

• General Handling: Handle all chemicals in a fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[11][12]

• 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid: May cause skin and eye irritation. Avoid inhalation of dust.[13]

• Coupling Reagents: EDC·HCl and HATU are irritants. Avoid skin and eye contact.

• Bases: DIPEA and collidine are corrosive and volatile. Handle with care.

• Solvents: DMF is a potential reproductive toxin. DCM is a suspected carcinogen. Minimize exposure and use in a well-ventilated area.

• Reaction Conditions: Amide coupling reactions can be exothermic. For larger-scale reactions, control the rate of addition of reagents and consider external cooling.[14]

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for amide coupling.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed Central. [Link]

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Chemtoscience. [Link]

• HATU - Wikipedia. Wikipedia. [Link]

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. American Chemical Society. [Link]

• Amine to Amide (EDC + HOBt). Common Organic Chemistry. [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• SAFETY DATA SHEET - 1H-pyrazole-3-carboxylic acid. Acros PharmaTech Limited. [Link]

• Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies. [Link]

• MSDS of 5-Acetyl-1H-pyrazole-3-carboxylic acid. Capot Chemical. [Link]

• How to Analyze Amide Coupling Reactions — Safety Protocols. Patsnap. [Link]

• Mild Amide Synthesis Using Nitrobenzene under Neutral Conditions. Organic Letters. [Link]

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. ResearchGate. [Link]

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI. [Link]

• A protocol for amide coupling by in situ formation of acyl fluorides. Royal Society of Chemistry. [Link]

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]

• Direct Access to Amides from Nitro-Compounds via Aminocarbonylation and Amidation Reactions: A Minireview. PubMed. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• 3-(Difluoromethyl)-1-Methyl-1H-Pyrazole-4-Carboxylic Acid MSDS/SDS. MSDSDB. [Link]

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia. Wikipedia. [Link]

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• 3. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. HATU - Wikipedia [en.wikipedia.org]
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Application Notes & Protocols for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid in the Development of Novel SDHI Fungicides

Prepared by: Gemini, Senior Application Scientist

Introduction: The Quest for Next-Generation Fungicides

The global demand for food security necessitates continuous innovation in crop protection. Fungicides targeting the fungal respiratory chain, specifically Succinate Dehydrogenase Inhibitors (SDHIs), have become a cornerstone of modern disease management.[1] This class of fungicides acts on Complex II of the mitochondrial respiratory chain, a highly conserved and vital enzymatic complex.[2] Among the most successful SDHI scaffolds is the pyrazole-4-carboxamide core. A multitude of commercial blockbusters, including Bixafen, Fluxapyroxad, and Benzovindiflupyr, are derived from the 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid moiety, highlighting its exceptional bioactivity.[3][4]

This document explores a structurally distinct yet promising building block: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid . By shifting the difluoromethyl group from the C3 position to the N1 nitrogen and introducing a potent electron-withdrawing nitro group at the C3 position, this moiety offers a new frontier for fungicide discovery. This guide provides a comprehensive overview, from the proposed synthesis of this key intermediate to its application in creating and evaluating novel fungicide candidates. The protocols and insights herein are designed for researchers, chemists, and plant scientists dedicated to developing the next generation of effective and resilient SDHI fungicides.

Part 1: The SDHI Mechanism of Action

Succinate Dehydrogenase (SDH) is a critical enzyme complex embedded in the inner mitochondrial membrane, uniquely participating in both the tricarboxylic acid (TCA) cycle and the electron transport chain (ETC). Its primary function is to oxidize succinate to fumarate, feeding electrons directly into the ETC via ubiquinone (coenzyme Q).[2]

SDHI fungicides are meticulously designed to bind within the ubiquinone binding pocket (the Qp site) of the SDH complex. This binding event physically obstructs the natural substrate, ubiquinone, from docking and accepting electrons from the enzyme's iron-sulfur clusters. The consequence is a complete halt of the succinate-to-fumarate oxidation process. This disruption of cellular respiration leads to a catastrophic energy deficit within the fungal cell, ultimately inhibiting spore germination, germ tube elongation, and mycelial growth, thereby preventing infection and disease progression.

Caption: Mechanism of SDHI Fungicide Action.

Part 2: Synthesis of the Core Moiety & Fungicide Candidate

While 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a novel intermediate, a robust synthetic pathway can be proposed based on established chemical transformations. The strategy involves the synthesis of a pyrazole ester intermediate, followed by N-difluoromethylation and subsequent hydrolysis. This approach circumvents potential side reactions associated with the free carboxylic acid during the fluorination step.

Workflow for Synthesis

Caption: Proposed synthetic workflow.

Protocol 2.1: Esterification to Intermediate 1

• Rationale: The initial esterification protects the carboxylic acid group, preventing it from interfering with the subsequent base-mediated N-difluoromethylation reaction. Thionyl chloride provides a reliable method for forming the reactive acid chloride in situ, which is then readily converted to the ethyl ester.

• Materials:

  • 3-Nitro-1H-pyrazole-4-carboxylic acid (CAS 39196-96-8)[5][6]

  • Thionyl chloride (SOCl₂)

  • Anhydrous Ethanol (EtOH)

  • Anhydrous Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Suspend 3-Nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) in anhydrous DCM.

  • Add thionyl chloride (1.5 eq) dropwise at 0 °C. Allow the mixture to warm to room temperature and then reflux for 2 hours until the solution becomes clear.

  • Cool the reaction mixture and remove the solvent and excess SOCl₂ under reduced pressure.

  • Dissolve the resulting crude acid chloride in anhydrous DCM and add it dropwise to a solution of anhydrous ethanol (5.0 eq) in DCM at 0 °C.

  • Allow the reaction to stir at room temperature overnight.

  • Quench the reaction by carefully adding saturated NaHCO₃ solution.

  • Separate the organic layer. Wash sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield Ethyl 3-nitro-1H-pyrazole-4-carboxylate (Intermediate 1) .

Protocol 2.2: N-Difluoromethylation to Intermediate 2

• Rationale: This step introduces the crucial N-CHF₂ moiety. The use of chlorodifluoromethane (ClCF₂H) is a well-documented method for this transformation.[7][8] A phase-transfer catalyst is employed to facilitate the reaction between the aqueous base and the organic-soluble pyrazole.

• Materials:

  • Intermediate 1 (Ethyl 3-nitro-1H-pyrazole-4-carboxylate)

  • Chlorodifluoromethane (ClCF₂H)

  • Potassium hydroxide (KOH)

  • Tetrabutylammonium bromide (TBAB)

  • Dioxane and Water

• Procedure:

  • In a pressure-rated vessel, dissolve Intermediate 1 (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Add KOH (3.0 eq) and TBAB (0.1 eq) to the solution.

  • Seal the vessel and cool to 0 °C.

  • Carefully bubble chlorodifluoromethane gas through the solution for 4-6 hours while maintaining the temperature.

  • Allow the vessel to warm to room temperature and stir for 24 hours.

  • Vent the vessel carefully. Dilute the reaction mixture with water and extract with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over MgSO₄, and concentrate.

  • Purify the crude product by column chromatography to obtain Ethyl 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate (Intermediate 2) .

Protocol 2.3: Hydrolysis to Target Moiety

• Rationale: The final step to liberate the carboxylic acid is a standard base-catalyzed hydrolysis of the ethyl ester, followed by acidification.

• Materials:

  • Intermediate 2 (Ethyl 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate)

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF) and Water

  • 1M Hydrochloric acid (HCl)

• Procedure:

  • Dissolve Intermediate 2 (1.0 eq) in a 3:1 mixture of THF and water.

  • Add LiOH (2.0 eq) and stir the mixture at room temperature until TLC analysis indicates complete consumption of the starting material.

  • Remove the THF under reduced pressure.

  • Cool the remaining aqueous solution to 0 °C and acidify to pH 2-3 with 1M HCl.

  • The product will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry under high vacuum to yield pure 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid .

Protocol 2.4: Amide Coupling to Form Fungicide Candidate

• Rationale: The formation of the amide bond is the final step in creating the active fungicide molecule. Converting the carboxylic acid to a more reactive acid chloride is a common and effective strategy to ensure efficient coupling with the desired substituted aniline.[9][10]

• Materials:

  • 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

  • Oxalyl chloride or Thionyl chloride

  • Anhydrous Dichloromethane (DCM)

  • A substituted aniline (e.g., 2-(trifluoromethyl)aniline)

  • Triethylamine (TEA) or Pyridine

• Procedure:

  • Suspend the pyrazole carboxylic acid (1.0 eq) in anhydrous DCM containing a catalytic amount of DMF.

  • Add oxalyl chloride (1.2 eq) dropwise at 0 °C. Allow the mixture to stir at room temperature for 2 hours.

  • Remove the solvent and excess reagent in vacuo to yield the crude acid chloride.

  • In a separate flask, dissolve the desired substituted aniline (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.

  • Cool the aniline solution to 0 °C and add a solution of the crude acid chloride in DCM dropwise.

  • Allow the reaction to stir at room temperature overnight.

  • Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate.

  • Purify the final product by recrystallization or column chromatography.

Part 3: Biological Evaluation Protocols

Protocol 3.1: In Vitro Mycelial Growth Inhibition Assay

• Rationale: This primary screening assay rapidly determines the intrinsic fungicidal activity of the synthesized compounds against a panel of economically important plant pathogens. The EC₅₀ value (Effective Concentration to inhibit growth by 50%) is a key metric for quantifying potency.[11]

• Procedure:

  • Stock Solution Preparation: Dissolve synthesized compounds in DMSO to a concentration of 10,000 mg/L.

  • Media Preparation: Prepare Potato Dextrose Agar (PDA). Autoclave and cool to 50-55 °C.

  • Dosing: Add the appropriate volume of stock solution to the molten PDA to achieve final concentrations (e.g., 100, 50, 25, 12.5, 6.25, 3.125 mg/L). A DMSO-only plate serves as the negative control. Pour the amended media into 90 mm petri dishes.

  • Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing culture of the test fungus (e.g., Sclerotinia sclerotiorum, Rhizoctonia solani, Botrytis cinerea).

  • Incubation: Place the mycelial plug, mycelium-side down, in the center of each agar plate. Incubate at 25 °C in the dark.

  • Data Collection: When the fungal growth in the control plate has reached ~80% of the plate diameter, measure the colony diameter of all treatments in two perpendicular directions.

  • Calculation: Calculate the percentage of inhibition using the formula: Inhibition (%) = [(C - T) / C] × 100 Where C is the average diameter of the control colony and T is the average diameter of the treated colony.

  • EC₅₀ Determination: Plot the inhibition percentage against the log of the concentration. Use probit analysis or non-linear regression to calculate the EC₅₀ value.

Table 1: Example Antifungal Activity Data (Hypothetical)

Compound ID	Aniline Moiety	S. sclerotiorum EC₅₀ (mg/L)	R. solani EC₅₀ (mg/L)	B. cinerea EC₅₀ (mg/L)
F-001	2-Chloroaniline	5.8	10.2	7.5
F-002	2-Trifluoromethylaniline	1.2	3.5	2.1
F-003	2,6-Dichloroaniline	8.1	15.4	11.3
F-004	3,5-Difluoroaniline	2.5	4.8	3.9
Boscalid	(Commercial Standard)	1.1	0.74	9.2
Fluxapyroxad	(Commercial Standard)	0.08	0.10	0.35

Part 4: Structure-Activity Relationship (SAR) & Mechanistic Insights

The potency of an SDHI fungicide is governed by how well it fits into the Qp binding site of the target enzyme. The 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid core offers several unique features that can be rationally exploited in fungicide design.

• N-Difluoromethyl Group (N-CHF₂): Unlike the C-CHF₂ group in existing fungicides, the N-CHF₂ moiety places the fluorine atoms in a different spatial orientation. The CHF₂ group is highly lipophilic, which can enhance membrane permeability. Furthermore, the hydrogen atom can act as a weak hydrogen bond donor, potentially forming novel interactions with amino acid residues in the binding pocket.[7][8]

• C3-Nitro Group (-NO₂): The strong electron-withdrawing nature of the nitro group significantly alters the electronic properties of the pyrazole ring. This can influence the strength of hydrogen bonds formed by the amide linker. The oxygen atoms of the nitro group themselves could act as hydrogen bond acceptors with residues like arginine or tyrosine within the SDH active site.[12]

• Amide Linker (-CONH-): This is the crucial "warhead" of the molecule. The N-H proton typically forms a critical hydrogen bond with a histidine residue, while the carbonyl oxygen (C=O) forms another hydrogen bond with a tryptophan or tyrosine residue in the SDH binding pocket.[13]

• Aniline Moiety: This "tail" region of the molecule occupies a hydrophobic pocket. The nature, size, and electronic properties of the substituents on the aniline ring are critical for tuning the spectrum of activity against different fungal species. As suggested in the hypothetical data in Table 1, lipophilic groups like -CF₃ often enhance potency.

Caption: Key interactions of a candidate fungicide.

Conclusion

The 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid scaffold represents a compelling platform for the rational design of novel SDHI fungicides. Its unique substitution pattern distinguishes it from current commercial standards and offers new opportunities to explore structure-activity relationships. By leveraging the synthetic and biological evaluation protocols detailed in this guide, researchers can systematically synthesize and screen new chemical entities. The ultimate goal is the discovery of potent fungicide candidates with broad-spectrum activity and the potential to overcome existing resistance challenges, thereby contributing significantly to sustainable agriculture and global food production.

References

• IJSREM. (2025). Difluoromethylation of N-Pyrazole Using 1-Chloro-1, 1-Difluoromethane Under Mild Condition. [Link]

• Ugrak, B., et al. (2025). N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. Arkat USA. [Link]

• Tretyakov, E. (2025). N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. ResearchGate. [Link]

• ACS Omega. (2026). Efficient Access to Functionalized N-Difluoromethylpyrazoles. [Link]

• MDPI. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. [Link]

• PubMed. (2022). 4-Nitropyrazolin-5-ones as Readily Available Fungicides of the Novel Structural Type for Crop Protection: Atom-Efficient Scalable Synthesis and Key Structural Features Responsible for Activity. [Link]

• PubMed. (2026). Efficient Access to Functionalized N‑Difluoromethylpyrazoles. [Link]

• PMC. (n.d.). Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. [Link]

• ACS Publications. (2020). Fluorinated Pyrazoles: From Synthesis to Applications. [Link]

• PMC. (n.d.). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]

• ChemicalCell. (n.d.). 3-Nitro-1H-Pyrazole-4-Carboxylic Acid CAS NO 39196-96-8. [Link]

• MDPI. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]

• ProQuest. (n.d.). Synthesis, Structure, and Antifungal Activities of 3-(Difluoromethyl)-Pyrazole-4-Carboxylic Oxime Ester Derivatives. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• Google Patents. (2016). METHOD FOR SYNTHESIZING 3-(DIFLUOROMETHYL)

• ACS Publications. (2025). Construction of 3-Nitro-1H-pyrazole-5-yl-Bridged/Fused 4,5-Diamino-4H–1,2,4-triazoles Achieving High-Energy Insensitive Energetic Materials. [Link]

• MDPI. (2014). Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. [Link]

• PubMed. (2012). Structure-activity relationship study of nitrosopyrimidines acting as antifungal agents. [Link]

• Thieme. (2018). Development of a New Route to 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid (DFPA) – A Key Building Block for Novel Fungicides. [Link]

• ResearchGate. (2025). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]

• MDPI. (2023). Synthesis and Biological Activity of Myricetin Derivatives Containing Pyrazole Piperazine Amide. [Link]

• ResearchGate. (2024). Design, synthesis and structure–activity relationship of novel pyrazole‐4‐carboxamide derivatives. [Link]

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Application Note: HPLC-UV Method Development and Validation for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid

Executive Summary & Chemical Context

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a highly functionalized heterocyclic intermediate critical to the synthesis of modern agrochemicals (such as Succinate Dehydrogenase Inhibitor [SDHI] fungicides) and targeted pharmaceuticals. Accurate quantification and purity profiling of this compound are essential during process chemistry and active pharmaceutical ingredient (API) manufacturing.

This application note provides a comprehensive, self-validating HPLC-UV methodology. Rather than merely outlining a protocol, this guide deconstructs the causality behind the chromatographic parameters , mapping the unique physicochemical properties of the analyte to specific analytical choices, and aligns the validation strategy with the latest regulatory frameworks .

Physicochemical Rationale: The "Why" Behind the Method

Successful method development requires treating the analyte not as a generic molecule, but as a system of interacting functional groups. The structure of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid dictates the following chromatographic logic:

• Ionization Control (The Carboxylic Acid & Nitro Groups): The carboxylic acid at the C4 position is highly acidic. The electron-withdrawing nature of the adjacent nitro group (-NO₂) and the difluoromethyl group (-CHF₂) significantly lowers its pKa (estimated < 2.5). If analyzed at a neutral pH, the molecule will ionize into a highly polar carboxylate anion, leading to poor retention on a reversed-phase column and severe peak tailing due to secondary interactions with residual silanols . Causality: We must use a strongly acidic mobile phase modifier. Trifluoroacetic acid (TFA, 0.1% v/v, pH ~2.0) is selected over formic acid to ensure the analyte remains fully protonated and neutral.

• Hydrophobic Retention (The Difluoromethyl Group): In its protonated state, the -CHF₂ group imparts sufficient lipophilicity to allow robust retention on a standard high-density C18 stationary phase.

• Optical Detection (The Conjugated System): The pyrazole ring, conjugated with the strong -NO₂ chromophore, exhibits intense UV absorption. Previous biopharmaceutical profiling of similar pyrazole derivatives indicates optimal signal-to-noise ratios in the 260–270 nm range . Causality: Detection is set to 265 nm using a Diode Array Detector (DAD) to allow simultaneous peak purity assessment.

Physicochemical properties dictating HPLC-UV method parameters.

Experimental Protocols: A Self-Validating System

A robust analytical protocol must not rely on blind execution; it must be a self-validating system. The following protocol embeds System Suitability Testing (SST) as an internal logic gate. If the SST criteria fail, the sequence is aborted, preventing the generation of invalid data.

Reagents and Materials

• Water: Ultrapure (18.2 MΩ·cm), HPLC grade.

• Acetonitrile (ACN): HPLC/UV grade (selected over methanol for lower viscosity and lower UV cutoff).

• Trifluoroacetic Acid (TFA): LC-MS or HPLC grade (ampouled to prevent degradation).

• Stationary Phase: Zorbax Eclipse Plus C18, 150 mm × 4.6 mm, 3.5 µm (or equivalent high-endcapping column to minimize silanol interactions).

Step-by-Step Preparation Methodology

• Mobile Phase A (0.1% TFA in Water): Transfer 1.0 mL of TFA into 1000 mL of ultrapure water. Mix thoroughly and degas via sonication for 10 minutes.

• Mobile Phase B (0.1% TFA in ACN): Transfer 1.0 mL of TFA into 1000 mL of HPLC-grade ACN. Mix and degas. (Note: Adding TFA to the organic phase prevents baseline drift during gradient elution).

• Diluent Preparation: Prepare a mixture of Water:ACN (90:10, v/v) containing 0.1% TFA. Causality: Matching the diluent to the initial gradient conditions prevents solvent-induced peak distortion (fronting/splitting) that occurs when samples are injected in 100% organic solvents.

• Standard Preparation (100 µg/mL): Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve in 10 mL of ACN (to ensure complete solubilization of the lipophilic moiety), then make up to volume with the Diluent.

Chromatographic Conditions & Gradient Profile

Parameter	Setting / Value
Column Temperature	30°C ± 1°C (Stabilizes retention times and lowers backpressure)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	UV at 265 nm (Reference 360 nm, Bandwidth 100 nm for DAD)
Run Time	18.0 minutes (includes re-equilibration)

Table 1: HPLC Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Logic
0.0	90	10	High aqueous to focus the analyte at the column head.
10.0	30	70	Linear ramp to elute the target and lipophilic impurities.
12.0	10	90	Column wash to remove highly retained synthesis byproducts.
12.1	90	10	Return to initial conditions.
18.0	90	10	Re-equilibration (critical for run-to-run precision).

Method Validation Strategy (ICH Q2(R2) Framework)

To ensure the method is fit for its intended purpose (assay and impurity profiling), it must be validated according to the ICH Q2(R2) Guidelines .

Sequential ICH Q2(R2) validation workflow ensuring method reliability.

System Suitability Test (SST) Criteria

Before evaluating samples, the system must pass the following criteria using 5 replicate injections of the 100 µg/mL standard.

Table 2: System Suitability Specifications (Self-Validation Criteria)

Parameter	Acceptance Criteria	Causality / Rationale
Retention Time Precision	%RSD ≤ 1.0%	Verifies pump stability and proper column equilibration.
Peak Area Precision	%RSD ≤ 2.0%	Ensures autosampler reproducibility and absence of air bubbles.
Tailing Factor (Tf)	Tf ≤ 1.5	Confirms successful suppression of carboxylic acid ionization.
Theoretical Plates (N)	N ≥ 5,000	Validates column efficiency and stationary phase integrity.

Validation Execution Summary

Once SST is passed, the method undergoes formal validation. The expected performance metrics for this specific pyrazole derivative are summarized below.

Table 3: Summary of ICH Q2(R2) Validation Parameters

Validation Characteristic	Methodology	Acceptance Criteria
Specificity	Inject blank diluent and forced degradation samples (Acid, Base, Peroxide, UV). Use DAD peak purity tool.	No interfering peaks at the analyte RT. Peak purity angle < purity threshold.
Linearity & Range	5 concentration levels from 25% to 150% of the target concentration (25 to 150 µg/mL).	Correlation coefficient (R²) ≥ 0.999. Y-intercept ≤ 2.0% of target response.
Accuracy (Recovery)	Spike API into synthetic matrix at 50%, 100%, and 150% levels (n=3 per level).	Mean recovery between 98.0% and 102.0%.
Precision (Repeatability)	6 independent sample preparations of a 100% test concentration.	Assay %RSD ≤ 2.0%.
LOD / LOQ	Determined via Signal-to-Noise (S/N) ratio from low-concentration injections.	LOD: S/N ≥ 3:1. LOQ: S/N ≥ 10:1 (Precision at LOQ ≤ 5.0%).

References

• ICH Harmonised Guideline : Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

• Structural Optimization and Structure–Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives : ACS Journal of Medicinal Chemistry.[Link]

• Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives : MDPI Molecules.[Link]

Using 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid as a fluorinated building block in drug discovery

Introduction: The Fluorine Advantage in Medicinal Chemistry

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a wide array of physicochemical and pharmacokinetic properties.[1][2][3] Fluorine's high electronegativity, second only to its size, allows for subtle yet profound alterations in a molecule's electronics, lipophilicity, metabolic stability, and binding affinity.[3][4] Among the various fluorinated motifs, the difluoromethyl (CF2H) group has garnered significant attention for its unique ability to act as a hydrogen bond donor and a bioisostere for hydroxyl, thiol, and methyl groups.[5][6][7] This dual nature provides medicinal chemists with a versatile handle to fine-tune the properties of lead compounds.

This application note provides a comprehensive guide to the utilization of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid as a key fluorinated building block in drug discovery programs. We will delve into its intrinsic properties and provide detailed protocols for its derivatization, empowering researchers to leverage its full potential in the synthesis of novel therapeutic agents. The pyrazole scaffold itself is a privileged structure in medicinal chemistry, found in a multitude of approved drugs.[8][9][10] The combination of the pyrazole core with a difluoromethyl group and a synthetically versatile carboxylic acid functionality makes this building block a highly valuable asset for lead optimization and the development of next-generation pharmaceuticals.

Physicochemical Properties and Strategic Considerations

The judicious application of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid hinges on a thorough understanding of its inherent characteristics. The interplay between the difluoromethyl group, the nitro group, and the carboxylic acid on the pyrazole ring dictates its reactivity and its influence on the properties of its derivatives.

Property	Influence of Substituents	Implication in Drug Design
Acidity (pKa)	The electron-withdrawing nature of both the difluoromethyl and nitro groups significantly increases the acidity of the carboxylic acid proton.	Facilitates salt formation for improved solubility and allows for a wider range of reaction conditions for derivatization.
Lipophilicity (LogP)	The difluoromethyl group generally increases lipophilicity, a key parameter influencing membrane permeability and target engagement.[4][6] However, the overall LogP will be a balance between the hydrophobic CF2H group and the polar nitro and carboxylic acid groups.	Modulation of the LogP of the final compound is crucial for optimizing its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Metabolic Stability	The C-F bond is significantly stronger than a C-H bond, making the difluoromethyl group resistant to oxidative metabolism.[3]	Incorporation of this building block can block metabolic hotspots and improve the in vivo half-life of a drug candidate.
Hydrogen Bonding	The CF2H group can act as a weak hydrogen bond donor, a unique feature among fluorinated alkyl groups.[5][6]	This can lead to novel binding interactions with the target protein, potentially enhancing potency and selectivity.
Reactivity	The carboxylic acid is the primary handle for chemical modification. The nitro group can serve as a precursor for an amino group, opening up further avenues for diversification.	A versatile platform for generating a diverse library of analogues for structure-activity relationship (SAR) studies.

Synthetic Protocols and Methodologies

The true utility of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid lies in its synthetic tractability. The carboxylic acid functionality serves as a versatile anchor point for a variety of chemical transformations. Below are detailed, field-proven protocols for key derivatization reactions.

Protocol 1: Amide Bond Formation via Acyl Chloride

This two-step protocol is a robust method for the synthesis of a wide range of pyrazole carboxamides, which are a prominent class of bioactive molecules.[11][12]

Step 1: Acyl Chloride Formation

• Rationale: Conversion of the carboxylic acid to the more reactive acyl chloride facilitates the subsequent reaction with a diverse range of amines. Thionyl chloride is a common and effective reagent for this transformation.[13]

• Procedure:

  • To a solution of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) is added a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

  • The mixture is cooled to 0 °C in an ice bath.

  • Thionyl chloride (SOCl₂, 1.5 eq) is added dropwise over 10 minutes.

  • The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. Reaction progress can be monitored by the cessation of gas evolution and TLC analysis.

  • The solvent and excess thionyl chloride are removed under reduced pressure to yield the crude 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carbonyl chloride, which is typically used in the next step without further purification.

Step 2: Amidation

• Rationale: The highly reactive acyl chloride readily couples with primary or secondary amines to form the desired amide bond. The use of a non-nucleophilic base is crucial to neutralize the HCl generated during the reaction.

• Procedure:

  • The crude acyl chloride from the previous step is dissolved in anhydrous DCM (10 mL/mmol).

  • The solution is cooled to 0 °C.

  • A solution of the desired amine (1.1 eq) and a non-nucleophilic base such as triethylamine (TEA, 1.5 eq) or N,N-diisopropylethylamine (DIPEA, 1.5 eq) in DCM is added dropwise.

  • The reaction is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-16 hours, or until completion as monitored by TLC.

  • Upon completion, the reaction mixture is diluted with DCM and washed successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford the desired amide.

Caption: Workflow for Amide Synthesis.

Protocol 2: Direct Amide Coupling using Coupling Reagents

For sensitive substrates where the formation of a harsh acyl chloride is not desirable, direct coupling methods offer a milder alternative.[14]

• Rationale: Peptide coupling reagents, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), activate the carboxylic acid in situ to form a highly reactive species that readily couples with amines.[15]

• Procedure:

  • To a solution of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq), the desired amine (1.1 eq), and a non-nucleophilic base such as DIPEA (2.0 eq) in anhydrous DMF (10 mL/mmol) is added the coupling reagent (e.g., HATU, 1.2 eq).

  • The reaction mixture is stirred at room temperature for 4-24 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, the reaction mixture is diluted with ethyl acetate and washed with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Caption: Direct Amide Coupling Workflow.

Protocol 3: Esterification

Ester derivatives can serve as valuable intermediates or as final compounds with modulated solubility and cell permeability.

• Rationale: Fischer-Speier esterification is a classic and straightforward method for the synthesis of esters from carboxylic acids and alcohols under acidic catalysis.[16]

• Procedure:

  • A solution of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) in the desired alcohol (e.g., methanol or ethanol, used as solvent) is prepared.

  • A catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄, 2-3 drops), is added.

  • The reaction mixture is heated to reflux and stirred for 4-16 hours, with progress monitored by TLC.

  • Upon completion, the excess alcohol is removed under reduced pressure.

  • The residue is dissolved in ethyl acetate and washed with saturated aqueous NaHCO₃ and brine.

  • The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated.

  • The crude ester is purified by column chromatography if necessary.

Caption: Esterification Workflow.

Applications in Drug Discovery: A Gateway to Novel Scaffolds

The derivatized products of 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid can be further elaborated to access a rich diversity of chemical space.

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine using standard conditions (e.g., Fe/HCl, SnCl₂/HCl, or catalytic hydrogenation). This newly formed amino group can then be functionalized through acylation, sulfonylation, or reductive amination, providing a secondary point of diversification.

• Cross-Coupling Reactions: While the pyrazole ring itself can be a substrate for cross-coupling reactions, the carboxylic acid can be converted to other functional groups amenable to such transformations. For instance, conversion to a triflate or halide would enable Suzuki, Stille, or Buchwald-Hartwig couplings to introduce aryl, heteroaryl, or alkyl substituents. The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the arylation of pyrazoles.[15][17][18][19][20]

Conclusion

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid represents a highly valuable and versatile building block for contemporary drug discovery. Its unique combination of a privileged pyrazole scaffold, a property-modulating difluoromethyl group, and a synthetically tractable carboxylic acid handle provides medicinal chemists with a powerful platform for the rational design and synthesis of novel therapeutic agents. The protocols detailed herein offer a robust starting point for the exploration of the chemical space accessible from this promising intermediate, paving the way for the discovery of drugs with enhanced efficacy, selectivity, and pharmacokinetic profiles.

References

• Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. (2024). ChemistrySelect. Available at: [Link].

• Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. (2025). ResearchGate. Available at: [Link].

• 18F-Difluoromethyl(ene) Motifs via Oxidative Fluorodecarboxylation with [18F]Fluoride. (2024). PubMed Central. Available at: [Link].

• Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols. (2011). ResearchGate. Available at: [Link].

• Fluorinated Pyrazoles: From Synthesis to Applications. (2020). Chemical Reviews. Available at: [Link].

• Fluorinated Pyrazoles: From Synthesis to Applications. (2020). Chemical Reviews. Available at: [Link].

• Fluorinated Pyrazoles: From Synthesis to Applications. (2021). PubMed. Available at: [Link].

• Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. (2022). PubMed Central. Available at: [Link].

• WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids. (2012). Google Patents.

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. (2015). MDPI. Available at: [Link].

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. (2013). MDPI. Available at: [Link].

• Recent Advances in Acyl Suzuki Cross-Coupling. (2019). MDPI. Available at: [Link].

• Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. (n.d.). MDPI. Available at: [Link].

• Synthesis of Pyrazole Compounds by Using Sonication Method. (2020). International Journal of Trend in Scientific Research and Development. Available at: [Link].

• CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. (2021). PubMed Central. Available at: [Link].

• METABOLISM OF FLUORINE-CONTAINING DRUGS. (2001). Annual Review of Pharmacology and Toxicology. Available at: [Link].

• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. (2017). ACS Publications. Available at: [Link].

• Process for the preparation of 1-alkyl-pyrazole-5-carboxylic acid esters. (1987). Google Patents.

• Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. (2020). RSC Publishing. Available at: [Link].

• The role of fluorine in medicinal chemistry. (2008). Taylor & Francis Online. Available at: [Link].

• The F‐Difluoromethyl Group: Challenges, Impact and Outlook. (2024). ResearchGate. Available at: [Link].

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. (2025). ResearchGate. Available at: [Link].

• Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: synthesis and investigation of inhibitory effects. (2008). PubMed. Available at: [Link].

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). PubMed Central. Available at: [Link].

• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem. Available at: [Link].

• CN111362874B - Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid. (2020). Google Patents.

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. (n.d.). Wikipedia. Available at: [Link].

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Application Note: Optimized Liquid-Liquid Extraction (LLE) Protocol for the Isolation of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid

Introduction & Mechanistic Rationale

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a highly functionalized, electron-deficient heterocyclic building block. Pyrazole-4-carboxylic acids bearing N-difluoromethyl groups are critical intermediates in the synthesis of modern pharmaceuticals and agrochemicals, most notably succinate dehydrogenase inhibitor (SDHI) fungicides[1].

Isolating this specific compound from a crude reaction mixture presents unique physicochemical challenges. Standard carboxylic acids typically exhibit a pKa of ~4.0 to 5.0. However, the synergistic electron-withdrawing effects of the nitro group (-NO2) at C3 (via resonance and induction) and the difluoromethyl group (-CHF2) at N1 (via strong induction) drastically pull electron density away from the carboxylate anion. This stabilizes the conjugate base, lowering the predicted pKa to approximately 1.5–2.0.

The Causality of the Extraction Strategy: Because of this unusually low pKa, standard mild acidic workups (e.g., pH 3-4) will fail to fully protonate the target molecule, leading to severe yield losses in the aqueous phase. A highly specific, pH-controlled Liquid-Liquid Extraction (LLE) strategy is required:

• Basification (pH > 7.5): Deprotonates the target into a highly water-soluble sodium salt, allowing lipophilic organic impurities to be washed away in the organic phase[2].

• Hyper-Acidification (pH < 1.0): Forces the equilibrium entirely to the neutral, protonated state, allowing the target to partition into a moderately polar organic solvent[3].

Quantitative Physicochemical Profile

To design a self-validating LLE system, the partitioning behavior of the molecule must be understood. The table below summarizes the critical quantitative parameters driving this protocol.

Parameter	Value / Characteristic	Mechanistic Impact on LLE
Molecular Weight	207.10 g/mol	N/A
Predicted pKa	~1.5 – 2.0	Requires highly acidic conditions (pH < 1.0) for complete protonation and organic partitioning.
LogP (Neutral)	~1.2 – 1.5	Favorable partitioning into moderately polar organic solvents (EtOAc, 2-MeTHF) when fully protonated.
LogD (pH 8.0)	< -1.0	Exclusively partitions into the aqueous phase as a carboxylate anion, allowing organic impurity removal.
Functional Groups	-COOH, -NO2, -CHF2	High polarity and hydrogen-bonding capacity; prone to emulsion formation if base addition causes localized heating.

Extraction Workflow Visualization

Fig 1: pH-driven Liquid-Liquid Extraction workflow for pyrazole-4-carboxylic acid isolation.

Step-by-Step LLE Methodology

Phase 1: Initial Solubilization and Base Wash

Objective: Isolate the target compound in the aqueous phase while stripping away unreacted starting materials and neutral byproducts.

• Solubilization: Suspend the crude reaction mixture in a 1:1 biphasic system of Ethyl Acetate (EtOAc) and deionized water (10 mL/g of crude material).

• Basification: Under vigorous stirring, slowly add saturated aqueous sodium bicarbonate (NaHCO3) or 10 wt% NaOH[2] until the aqueous phase stabilizes at pH 7.5–8.5.

  • Causality: This converts the target acid into its highly water-soluble sodium salt. Neutral impurities remain trapped in the EtOAc layer.

• Separation: Transfer the mixture to a separatory funnel and allow the phases to resolve. Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Secondary Wash: Wash the retained aqueous layer with an additional portion of EtOAc (5 mL/g) to ensure the quantitative removal of lipophilic impurities. Discard the combined organic layers.

Phase 2: Acidification and Target Extraction

Objective: Reprotonate the target molecule and extract it back into an organic carrier.

• Thermal Control: Cool the aqueous layer to 0–5 °C using an ice-water bath.

  • Causality: The subsequent neutralization is highly exothermic. Cooling prevents thermal degradation of the nitro-pyrazole core and reduces the aqueous solubility of the target compound, promoting precipitation[3].

• Hyper-Acidification: Dropwise, add concentrated HCl (37%) or 30 wt% H2SO4[2] until the pH reaches < 1.0.

  • Self-Validation Check: The target compound will begin to precipitate as a white or pale-yellow slurry as it becomes fully protonated and loses its hydration sphere[3]. Do not rely on pH paper; use a calibrated pH meter. If the pH is > 1.5, extraction yields will drop significantly due to partial ionization.

• Extraction: Add EtOAc or 2-Methyltetrahydrofuran (2-MeTHF) (10 mL/g) to the acidic aqueous slurry. 2-MeTHF is highly recommended due to its superior hydrogen-bond accepting capabilities, which solvates the highly polar carboxylic acid more effectively than dichloromethane (DCM).

• Phase Resolution: Stir vigorously for 10 minutes, then allow the phases to separate. The target compound is now dissolved in the upper organic layer. Extract the aqueous layer one more time with EtOAc (5 mL/g) to ensure complete recovery.

Phase 3: Drying and Isolation

Objective: Remove residual water and inorganic salts to yield the pure solid.

• Brine Wash: Combine the organic extracts and wash with a minimal volume of saturated NaCl (brine) (3 mL/g).

  • Causality: Brine removes residual water and dissolved inorganic salts from the organic phase. The common ion effect and low pH prevent the target acid from partitioning back into the aqueous wash.

• Drying: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator (water bath < 40 °C).

• Final Purification: Recrystallize the crude solid residue from water or a mixture of hexane/diethyl ether to achieve >99% purity[3][4].

References

• Method for the preparation of difluoromethyl pyrazole carboxylic alkyl ester and its acid Source: Google Patents (EP3650442A1) URL:[2]

• Efficient Access to Functionalized N‑Difluoromethylpyrazoles Source: ACS Omega (NIH / PMC) URL:[Link][3]

• Efficient Access to Functionalized N-Difluoromethylpyrazoles Source: American Chemical Society (ACS Publications) URL:[Link][4]

Sources

• 1. thieme.de [thieme.de]
• 2. EP3650442A1 - Method for the preparation of difluoromethyl pyrazole carboxylic alkyl ester and its acid - Google Patents [patents.google.com]
• 3. Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to increase overall yield in 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid synthesis

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges associated with the synthesis of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid .

Synthesizing N-difluoromethylated pyrazoles with adjacent electron-withdrawing groups (like nitro and carboxylate moieties) presents unique challenges regarding regioselectivity, reagent stability, and functional group tolerance. This guide will walk you through the causality of common failures and provide a self-validating protocol to maximize your overall yield.

Process Workflow & Logic

The most efficient route to the target compound involves the protection of the commercially available 3-nitro-1H-pyrazole-4-carboxylic acid, followed by N-difluoromethylation, and a carefully controlled late-stage deprotection.

Workflow for the high-yield synthesis of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid.

Troubleshooting & FAQs

Q1: Why am I getting a poor ratio of the N1-isomer versus the N2-isomer during the difluoromethylation step? A: Regioselectivity in asymmetric pyrazoles is governed by both steric hindrance and the electronic environment. The bulky nitro group at the C3 position sterically hinders the adjacent N2 position. However, if you are using a small, hard base (like NaH) in a highly polar solvent, the reaction becomes kinetically controlled, leading to a higher proportion of the undesired N2-isomer. To drive thermodynamic control and favor the N1 position, switch to a bulkier base like Cesium Carbonate ( Cs2​CO3​ ) in DMF. The larger cesium cation coordinates differently with the pyrazole nitrogen atoms, enhancing selectivity toward the less sterically hindered N1 position.

Q2: My overall yield drops significantly during the introduction of the difluoromethyl group. How can I improve conversion? A: Traditional methods using chlorodifluoromethane ( ClCF2​H , Freon-22) require high pressure, biphasic systems, and aggressive phase-transfer catalysts, which often lead to incomplete conversion or substrate degradation[1]. To increase yield, transition to a liquid difluorocarbene precursor such as diethyl bromodifluoromethylphosphonate ( BrCF2​PO(OEt)2​ ). This reagent can be activated under mild conditions (e.g., with potassium fluoride or mild bases) to afford N-difluoromethylated pyrazoles in significantly higher yields without the need for specialized high-pressure equipment[2].

Q3: During the final saponification (ester to acid), I observe degradation and a loss of the difluoromethyl group. What is causing this? A: The -CF2​H group is susceptible to defluorination under harsh basic conditions[3]. If you are using refluxing Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) for ester hydrolysis, the strong hydroxide nucleophile can initiate an elimination process, stripping a fluoride ion from the difluoromethyl side chain[3]. To prevent this, you must render the alkylation/hydrolysis as mild as possible[3]. Switch to Lithium Hydroxide (LiOH) in a mixed solvent system (THF/Water/Methanol) at room temperature. LiOH provides sufficient hydroxide concentration for ester cleavage but is mild enough to leave the sensitive -CF2​H moiety intact.

Quantitative Data: Optimization of N-Difluoromethylation

The following table summarizes the causal relationship between reaction conditions and the resulting yield/regioselectivity of the N-difluoromethylation step.

CF2H Source	Base	Solvent	Temp (°C)	N1:N2 Ratio	Overall Yield	Causality / Insight
ClCF2​H (gas)	NaOH (aq)	Dioxane/H2O	70°C	1.5 : 1	42%	Biphasic system leads to poor mass transfer; high temp causes degradation.
TMSCF2​H	K2​CO3​	DMF	80°C	3 : 1	65%	Better solubility, but elevated temperatures promote side reactions.
BrCF2​PO(OEt)2​	Cs2​CO3​	DMF	40°C	8 : 1	88%	Optimal. Mild activation of the phosphonate reagent; bulky Cs+ directs to N1.

Validated Experimental Protocol

This protocol is designed as a self-validating system. Each step includes specific in-process controls (IPCs) to ensure the chemical integrity of the intermediate before proceeding.

Step 1: N-Difluoromethylation of Methyl 3-nitro-1H-pyrazole-4-carboxylate

Note: It is assumed you have already converted the commercially available 3-nitro-1H-pyrazole-4-carboxylic acid to its methyl ester to protect the carboxylate during alkylation.

• Setup: In a flame-dried, round-bottom flask purged with nitrogen, dissolve Methyl 3-nitro-1H-pyrazole-4-carboxylate (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add Cs2​CO3​ (2.0 eq). Causality: The bulky cesium base deprotonates the pyrazole while sterically shielding the N2 position, priming the N1 position for attack.

• Reagent Addition: Slowly add diethyl bromodifluoromethylphosphonate ( BrCF2​PO(OEt)2​ ) (1.5 eq) dropwise at room temperature.

• Reaction: Heat the mixture to 40°C for 12 hours.

• Validation (IPC): Monitor via LC-MS. You should observe the disappearance of the starting mass and the appearance of the [M+H]+ peak corresponding to the difluoromethylated ester.

• Workup & Separation: Quench with water and extract with Ethyl Acetate. Purify the crude mixture via silica gel column chromatography (Hexanes/EtOAc) to separate the major N1-isomer from the minor N2-isomer. Validation: 1H-NMR will confirm the N1 isomer by the distinct triplet of the -CF2​H proton (typically around 7.1–7.5 ppm) and the absence of steric shielding effects that would be present if it were at N2.

Step 2: Mild Alkaline Hydrolysis

• Setup: Dissolve the purified Methyl 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate (1.0 eq) in a 2:1:1 mixture of THF:MeOH:H2O. Causality: This solvent mixture ensures complete dissolution of both the organic ester and the inorganic base.

• Hydrolysis: Add LiOH monohydrate (1.5 eq) at 0°C, then allow the reaction to warm to room temperature. Stir for 4-6 hours. Causality: LiOH is used specifically to prevent base-catalyzed defluorination of the -CF2​H group[3].

• Validation (IPC): TLC (using a highly polar eluent) should show complete consumption of the ester spot and the formation of a baseline spot (the carboxylate salt).

• Isolation: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the aqueous layer with water and wash once with diethyl ether to remove non-polar impurities.

• Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2 using 1M HCl. The target 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid will precipitate as a solid.

• Collection: Filter the precipitate, wash with ice-cold water, and dry under high vacuum.

Sources

• 1. Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Troubleshooting unwanted decarboxylation of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid during heating

Welcome to the technical support center for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the thermal stability of this molecule, specifically its propensity for unwanted decarboxylation upon heating. Here, we provide in-depth troubleshooting advice, mechanistic explanations, and validated protocols to help you mitigate this side reaction and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction is not yielding the expected product. Upon heating, I observe gas evolution and the formation of a major byproduct. What is happening?

A1: You are likely observing thermal decarboxylation.

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a structurally complex molecule with a high degree of substitution. The pyrazole ring is decorated with two potent electron-withdrawing groups (EWGs): a nitro group at the C3 position and a difluoromethyl group at the N1 position. While these groups are often essential for the molecule's intended biological activity, they also electronically influence the C4-carboxylic acid, making it susceptible to losing carbon dioxide (CO₂) upon heating. Traditional decarboxylation of aryl carboxylic acids often requires harsh conditions or specific ortho-substituents, but the electronic nature of your substrate makes it uniquely reactive.[1]

The reaction you are observing is the loss of the carboxylic acid group as CO₂, resulting in the formation of 1-(difluoromethyl)-3-nitro-1H-pyrazole.

Q2: What is the underlying chemical mechanism that makes this specific molecule so prone to decarboxylation?

A2: The decarboxylation is facilitated by the stabilization of a transient carbanionic intermediate.

The mechanism of decarboxylation for many heteroaromatic carboxylic acids involves the formation of an anionic intermediate after the loss of CO₂. The stability of this intermediate is the primary driver for the reaction. In the case of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, the process is highly favored due to the electronic properties of the substituents:

• Inductive and Resonance Effects: The nitro group at C3 is a powerful electron-withdrawing group. It can stabilize a negative charge that develops at the C4 position (upon loss of CO₂) through both inductive pull and resonance delocalization.

• Inductive Effect of N1-Substituent: The N1-difluoromethyl group further withdraws electron density from the ring, enhancing the overall electrophilicity of the pyrazole system and contributing to the stability of the C4-anion.

This synergistic stabilization lowers the activation energy required for the C-C bond cleavage, allowing decarboxylation to occur at temperatures lower than one might expect for a typical aryl carboxylic acid.

Sources

• 1. Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving HPLC Co-elution of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid and Its Impurities

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the HPLC analysis of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid and its process-related or degradation impurities. Co-elution is a common hurdle, particularly with structurally similar molecules, that can compromise the accuracy and reliability of analytical data. This resource provides in-depth, practical solutions in a question-and-answer format to help you troubleshoot and resolve these complex separation issues.

Understanding the Molecule and the Challenge

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a polar, acidic compound. Its structure, featuring a pyrazole ring, a nitro group, a difluoromethyl group, and a carboxylic acid, presents a unique set of challenges for chromatographic separation. Impurities may include constitutional isomers, precursors, or degradation products that share very similar physicochemical properties with the parent molecule, leading to co-elution.[1]

Key Physicochemical Properties:

Property	Implication for HPLC
Acidic Nature (Carboxylic Acid)	Retention is highly dependent on the mobile phase pH.[2]
Polarity	May exhibit poor retention on traditional C18 columns.
Potential for Isomerism	Structural isomers can be difficult to separate due to similar polarities.[3]
Nitroaromatic Structure	May require specific detection wavelengths for optimal sensitivity.[4]

Frequently Asked Questions & Troubleshooting Guides

Q1: My main peak for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is showing significant tailing and is co-eluting with a closely related impurity on a C18 column. What is the most likely cause and how can I fix it?

A1: The most probable cause is the ionization of the carboxylic acid group and potential secondary interactions with the stationary phase.

At a neutral or near-neutral pH, the carboxylic acid will be deprotonated (ionized), making the molecule more polar and less retained on a reversed-phase column.[2] This can lead to poor peak shape (tailing) and insufficient separation from other polar impurities.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for co-elution and tailing issues.

Step-by-Step Solution:

• Introduce a Buffer: The first and most critical step is to control the mobile phase pH with a suitable buffer.[5] For an acidic analyte like this, you want to suppress its ionization to increase its hydrophobicity and retention on the C18 column.[6]

• Lower the Mobile Phase pH: A good starting point is to adjust the mobile phase pH to be at least 2 pH units below the pKa of the carboxylic acid group.[6] The pKa of similar pyrazole carboxylic acids can be estimated to be in the range of 3-4. Therefore, a mobile phase pH of around 2.5 is a logical starting point.

• Choose an Appropriate Buffer: Formic acid or phosphoric acid are common choices for creating an acidic mobile phase.[7] A concentration of 0.1% is typically sufficient.

Protocol 1: Mobile Phase pH Adjustment

• Prepare Mobile Phase A: Mix 950 mL of HPLC-grade water with 50 mL of acetonitrile and add 1.0 mL of formic acid.

• Prepare Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Equilibrate the System: Flush the column with a mixture of 95% Mobile Phase A and 5% Mobile Phase B for at least 15-20 minutes.

• Inject the Sample: Analyze your sample using the new mobile phase conditions.

• Evaluate the Chromatogram: Assess the peak shape and resolution between the main peak and the impurity.

Q2: I've adjusted the mobile phase pH, but I'm still not getting baseline separation of two isomeric impurities. What other method parameters can I modify?

A2: When pH adjustment is insufficient, modifying the organic modifier, gradient profile, or temperature can alter selectivity. For very similar isomers, considering an alternative stationary phase is often the next logical step.

Isomers often have very subtle differences in their interaction with the stationary phase. Changing the organic solvent can sometimes exploit these differences.[8]

Troubleshooting Options:

Parameter	Rationale	Recommended Action
Organic Modifier	Methanol and acetonitrile have different selectivities. Methanol is a proton donor and can engage in hydrogen bonding, while acetonitrile is a stronger dipole.[9]	Replace acetonitrile with methanol (or use a mixture) in the mobile phase.
Gradient Profile	A shallower gradient increases the time the analytes spend interacting with the stationary phase, which can improve the resolution of closely eluting peaks.	Decrease the rate of change of the organic solvent concentration in your gradient program.
Temperature	Lowering the temperature can sometimes increase selectivity, although it will also increase retention times and viscosity.	Try running the analysis at a lower temperature (e.g., 25°C instead of 40°C).

If these adjustments do not provide the desired resolution, it is likely that the C18 stationary phase does not have sufficient selectivity for your isomers.

Q3: A standard C18 column is not providing adequate separation for my polar impurities, even after extensive mobile phase optimization. What alternative stationary phases should I consider?

A3: For highly polar compounds that are poorly retained or co-elute on C18 columns, several alternative stationary phases can provide different selectivities.

Recommended Alternative Stationary Phases:

Stationary Phase	Separation Principle	Ideal for...
Polar-Embedded C18	These columns have a polar group (e.g., amide or carbamate) embedded in the C18 chain, which makes them more compatible with highly aqueous mobile phases and provides alternative selectivity for polar compounds.[10]	Improving retention of polar analytes and offering different selectivity compared to standard C18.
Phenyl-Hexyl	The phenyl groups in this stationary phase can provide unique π-π interactions with aromatic analytes, such as the pyrazole ring in your compound.	Separating compounds with aromatic rings where shape selectivity is a factor.
Hydrophilic Interaction Liquid Chromatography (HILIC)	HILIC uses a polar stationary phase (e.g., bare silica, amide, or amino) and a mobile phase with a high concentration of organic solvent.[11][12] It is specifically designed for the retention and separation of very polar compounds.	Analytes that are too polar for reversed-phase chromatography.

Protocol 2: Column Screening

• Select a Set of Columns: Choose 2-3 columns with different stationary phases (e.g., a polar-embedded C18, a Phenyl-Hexyl, and a HILIC column).

• Establish a Generic Gradient: For the reversed-phase columns, start with a generic gradient (e.g., 5-95% acetonitrile in 15 minutes) with your optimized buffered mobile phase. For the HILIC column, use a high organic mobile phase (e.g., 95% acetonitrile with a buffer) and gradient to a lower organic content.

• Screen the Columns: Inject your sample onto each column and compare the resulting chromatograms.

• Select the Best Column: Identify the column that provides the best separation of your target compound and its impurities.

• Optimize the Method: Fine-tune the mobile phase composition, gradient, and temperature for the selected column.

Q4: I am developing a stability-indicating method and need to ensure that all potential degradation products are separated from the main peak. How should I approach this?

A4: A stability-indicating method must be able to separate the active pharmaceutical ingredient (API) from all its potential degradation products. This requires performing forced degradation studies and validating the method according to ICH guidelines.[13][14]

Forced Degradation Workflow:

Caption: Workflow for forced degradation studies.

Key Steps in Developing a Stability-Indicating Method:

• Forced Degradation Studies: Subject the drug substance to stress conditions such as acid and base hydrolysis, oxidation, heat, and light to generate potential degradation products.[13]

• Method Development: Develop an HPLC method that separates the parent compound from all the degradation products formed during the stress studies.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the main peak in the presence of the degradation products.

• Method Validation: Validate the final method according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[15][16]

Final Recommendations

Resolving co-elution issues for complex molecules like 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid requires a systematic and logical approach. Always start with the fundamentals of chromatography, such as controlling the mobile phase pH to manipulate the ionization state of your acidic analyte. If this is not sufficient, explore other method parameters and consider alternative stationary phases that offer different selectivities. For the development of a robust, stability-indicating method, forced degradation studies are essential to ensure that all potential impurities are adequately separated.

References

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Reddit. (2022). Alternative stationary phases. r/Chempros. [Link]

• Dolan, J. W. (2026). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• Fokin, V. V., et al. (2026). Efficient Access to Functionalized N‑Difluoromethylpyrazoles. ACS Omega. [Link]

• Zhang, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy. [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• American Chemical Society. (2025). Advances in Pyrazole as an Active Fragment for Herbicide Discovery. ACS Publications. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• U.S. Environmental Protection Agency. (2007). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). EPA. [Link]

• El-Sawy, E. R., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. Molecules. [Link]

• YMC. HPLC Troubleshooting Guide. YMC. [Link]

• Roemling, R., et al. (2010). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. [Link]

• Chandrasekar, R., et al. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of Chemico-Pharmaceutical Analysis. [Link]

• Bocian, S., & Studzińska, S. (2017). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Chromatography B. [Link]

• Ngwa, G. (2010). Forced Degradation – A Review. Pharmaceutical Technology. [Link]

• Axion Labs. (2024). HPLC problems with very polar molecules. Axion Labs. [Link]

• Taylor & Francis Online. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Taylor & Francis. [Link]

• MDPI. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI. [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. Phenomenex. [Link]

• BioPharm International. (2026). Method Validation Guidelines. BioPharm International. [Link]

• ResearchGate. (2025). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. ResearchGate. [Link]

• PubMed. (2025). Advances in Pyrazole as an Active Fragment for Herbicide Discovery. PubMed. [Link]

• Pharmaguideline. (2023). Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline. [Link]

• National Center for Biotechnology Information. (2020). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. [Link]

• Wikipedia. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Wikipedia. [Link]

• Celler, K. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. LinkedIn. [Link]

• KNAUER. (2021). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. KNAUER. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Biotage. [Link]

• SIELC Technologies. (2018). Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Welch Materials, Inc. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. Industry News. [Link]

• Springer. (2021). Development and validation of a new RP-HPLC method for organic explosive compounds. SpringerLink. [Link]

• Agilent Technologies. (2019). Control pH During Method Development for Better Chromatography. Agilent. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. biotage.com [biotage.com]
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• 8. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
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• 16. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Technical Support Center: Crystallization Troubleshooting for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid

Welcome to the Process Chemistry Technical Support Center. This guide is specifically designed for researchers, process chemists, and drug development professionals scaling up the synthesis and purification of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid.

Difluoromethylated pyrazole carboxylic acids are critical building blocks in modern medicinal chemistry and agrochemistry (particularly as intermediates for succinate dehydrogenase inhibitors, or SDHIs) [1]. However, the N-difluoromethylation of 3-nitro-1H-pyrazole-4-carboxylic acid derivatives invariably produces a challenging mixture of 1,3- and 1,5-regioisomers[2]. Isolating the high-purity target isomer via crystallization presents unique thermodynamic and kinetic challenges, including liquid-liquid phase separation (oiling out) and polymorph inconsistency.

This guide provides a self-validating protocol, mechanistic troubleshooting FAQs, and quantitative solvent data to ensure robust, scalable purification.

Optimized Crystallization Workflow

Figure 1: Optimized crystallization workflow for regioisomer purging and polymorph control.

Troubleshooting & FAQs

Q1: Why does my product oil out (Liquid-Liquid Phase Separation) instead of forming crystals? A1: Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out," occurs when the solution's supersaturation rapidly exceeds the metastable zone limit before crystalline nucleation can occur. This is a frequent issue with highly functionalized pyrazoles due to their steep solubility curves in mixed solvents. Mechanistic Solution: Implement a strict seeding protocol. By introducing 0.5 wt% seed crystals at 55°C (well within the metastable zone), you provide immediate surface area for secondary nucleation. This consumes the supersaturation gradually, keeping the system below the LLPS boundary and forcing the molecules into a crystalline lattice rather than an amorphous oil.

Q2: How can I efficiently purge the 1,5-regioisomer impurity? A2: The separation of the 1,3-nitro and 1,5-nitro regioisomers relies on exploiting their distinct intermolecular hydrogen-bonding networks. X-ray crystallographic analyses of N-difluoromethylpyrazole carboxylic acids demonstrate that the target 1,3-isomer forms stable, double hydrogen-bonded dimers (O–H···O) [2]. In contrast, the 1,5-isomer forms extended polymeric chains due to steric hindrance between the adjacent nitro and difluoromethyl groups[3]. Mechanistic Solution: Utilize a low-polarity solvent system like Toluene with minimal Ethyl Acetate. The dimeric 1,3-isomer readily crystallizes out of this system due to its lower solvation energy, while the chain-forming 1,5-isomer exhibits higher solubility and remains trapped in the mother liquor.

Q3: What causes poor filterability (needle-like crystals) and how do I fix it? A3: Needle-like (acicular) crystal habits form when crystal growth along one crystallographic axis outpaces the others. This is typically driven by rapid cooling or the use of highly polar, protic solvents (e.g., water/acetic acid) that disrupt the natural dimer formation of the carboxylic acid. Mechanistic Solution: Switch to the Toluene/EtOAc system and strictly control the cooling ramp to 0.2°C/min. A slow cooling rate ensures thermodynamic control, promoting uniform growth across all crystal faces and yielding block-like crystals with excellent filtration kinetics.

Quantitative Solvent Screening Data

The following table summarizes the performance of various solvent systems during process optimization. The Toluene/EtOAc (8:1) system provides the optimal balance of yield, purity, and operability.

Solvent System (v/v)	Yield (%)	1,5-Isomer Content (%)	Crystal Habit	Filterability
Toluene / EtOAc (8:1)	86	< 0.2	Block-like	Excellent
Toluene (100%)	81	< 0.1	Block-like	Excellent
EtOAc / Heptane (1:3)	91	2.4	Mixed	Good
Acetic Acid / Water (1:1)	74	4.8	Needle-like	Poor
Methanol / Water (3:1)	88	1.5	Fine powder	Moderate

Self-Validating Step-by-Step Protocol

This protocol is designed with built-in validation checkpoints to ensure reproducibility at scale.

Step 1: Reactor Charging Charge the reactor with crude 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid and 8 volumes of Toluene.

Step 2: Dissolution Heat the suspension to 75°C under moderate agitation (250 rpm). Self-Validation Checkpoint: Visually inspect the reactor. If undissolved material remains after 15 minutes at 75°C, add Ethyl Acetate in 0.1 volume increments (up to a maximum of 1.0 vol) until a completely clear solution is achieved. Do not exceed 1.0 vol of EtOAc, as this will compromise the regioisomer purge.

Step 3: Hot Filtration Pass the solution through a pre-heated (75°C) 1 µm polish filter into the main crystallization vessel to remove any insoluble particulate matter or dust that could act as uncharacterized nucleation sites.

Step 4: Cooling & Seeding Cool the solution to 55°C at a controlled rate of 0.5°C/min. Once the temperature stabilizes at 55°C, charge 0.5 wt% of pure 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid seeds.

Step 5: Isothermal Hold Hold the suspension isothermally at 55°C for 60 minutes. Self-Validation Checkpoint: A thin, uniform slurry should develop. If the solution remains completely clear, the seeds may have dissolved (indicating the solution is undersaturated); drop the temperature by 2°C and re-seed.

Step 6: Final Cooling Ramp Cool the slurry to 5°C at a slow, controlled rate of 0.2°C/min. Causality: This slow ramp ensures that supersaturation is consumed by crystal growth rather than primary nucleation, yielding the desired block-like habit while keeping the 1,5-regioisomer in solution.

Step 7: Filtration & Washing Filter the slurry under vacuum. Wash the resulting filter cake with 2 volumes of pre-chilled (5°C) Toluene to displace the mother liquor containing the 1,5-isomer.

Step 8: Drying Dry the product in a vacuum oven at 50°C and 25 mbar. Continue drying until the loss on drying (LOD) is < 0.5% and residual toluene is within ICH Q3C limits (≤ 890 ppm).

References

• Ugrak, B., Dutova, T., Rusak, V., Xia, D., & Tretyakov, E. (2026). Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Omega.[Link]

• Isaka, M., et al. (2024). Scalable Synthesis of C5aR1 Antagonist ACT-1014-6470 via N7-Selective Reductive Amination of an Unprotected Pyrazole Starting Material. Organic Process Research & Development.[Link]

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Overcoming steric hindrance in 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid cross-coupling reactions

Topic: Overcoming Steric Hindrance in 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid Cross-Coupling Reactions

Introduction: Navigating a Challenging Substrate

Welcome to the technical support guide for cross-coupling reactions involving 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. This particular substrate presents a unique and formidable challenge for synthetic chemists due to a "perfect storm" of electronic and steric factors. The pyrazole core is substituted at every available position except C5, leading to significant steric congestion around the potential reactive sites.

The molecule's key features influencing reactivity are:

• Steric Hindrance: The N1-difluoromethyl, C3-nitro, and C4-carboxylic acid groups create a crowded environment. This bulk can impede the approach of the palladium catalyst to the pyrazole core, hindering the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[1][2]

• Electronic Effects: The difluoromethyl and nitro groups are potent electron-withdrawing groups. This electronic deficiency can deactivate the pyrazole ring, making oxidative addition more difficult if a C5-halide is the coupling partner.

• The Carboxylic Acid Group: This functional group introduces multiple complications. It can coordinate with the metal center, potentially inhibiting catalysis. Furthermore, under certain conditions, particularly at elevated temperatures, it can undergo decarboxylation, leading to an undesired side product or, alternatively, opening the door for advanced decarboxylative coupling strategies.[3][4][5]

This guide is structured to provide direct, actionable solutions to the common issues encountered when attempting to functionalize this demanding scaffold.

Frequently Asked Questions (FAQs)

Q1: Why is my standard Suzuki-Miyaura coupling failing with a C5-bromo-1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid substrate?

A1: Standard Suzuki-Miyaura conditions (e.g., Pd(PPh₃)₄ with Na₂CO₃) are often insufficient for this substrate due to a combination of factors. The steric bulk surrounding the C5 position hinders the approach of the palladium catalyst. Additionally, the electron-deficient nature of the pyrazole ring makes the C-Br bond less susceptible to oxidative addition. Lastly, the unprotected carboxylic acid and the nitro group can act as coordinating ligands to the palladium center, leading to catalyst inhibition.[6] Overcoming this requires a specialized catalyst system.

Q2: What is the primary role of bulky phosphine ligands in overcoming steric hindrance?

A2: Bulky, electron-rich phosphine ligands, such as the biarylphosphine ligand family (e.g., tBuBrettPhos, SPhos), are critical.[7][8][9] Their role is twofold:

• Promoting Reductive Elimination: The steric bulk of the ligand creates a congested coordination sphere around the palladium center. This steric pressure facilitates the final reductive elimination step, which is often the rate-limiting step in couplings of hindered substrates, to release the final product.[10][11]

• Stabilizing the Active Catalyst: These ligands form stable, monoligated Pd(0) species that are highly active and resistant to decomposition pathways that can plague less sterically demanding ligands under harsh reaction conditions.

Q3: Can the carboxylic acid group be used to my advantage?

A3: Absolutely. While it can be a nuisance in traditional cross-couplings, it opens the possibility of decarboxylative cross-coupling . In this advanced strategy, the carboxylic acid itself is removed and replaced with a new group. This approach circumvents the need to pre-install a halide at the C4 position. These reactions often proceed via radical mechanisms and may require photoredox or copper catalysis in conjunction with palladium.[3][12][13] This is a powerful tool for forging C-C bonds when other methods fail.

Q4: Which cross-coupling reaction is most suitable for this type of substrate?

A4: The choice depends on the desired bond.

• For C-C bonds (Arylation/Vinylation): Suzuki-Miyaura coupling is a common starting point, but it requires significant optimization with specialized ligands and bases.[9][14] The Heck reaction is also a possibility for introducing alkenyl groups.[15][16][17]

• For C-N bonds (Amination): The Buchwald-Hartwig amination is the premier method.[18][19] This reaction has seen tremendous advances in ligand development, enabling the coupling of even very hindered aryl halides with a wide range of amines.[8][20][21]

• For C-C(sp) bonds (Alkynylation): The Sonogashira coupling is the standard method for introducing alkyne moieties.[22][23][24]

Troubleshooting Guide: From Failed Reactions to High Yields

This section addresses specific experimental failures in a problem/cause/solution format.

Problem 1: Low to No Yield in Suzuki-Miyaura Coupling of C5-Halo Substrate

Possible Cause	Scientific Rationale	Recommended Solution
Ineffective Catalyst/Ligand System	The steric shield from the CF₂H, NO₂, and COOH groups prevents the catalyst from accessing the C-X bond. Standard ligands like PPh₃ are not bulky enough to promote the difficult reductive elimination step.	Action: Switch to a modern catalyst system. Use a palladium precatalyst (e.g., tBuBrettPhos Pd G3) or an in-situ system with Pd₂(dba)₃ and a bulky biarylphosphine ligand like tBuBrettPhos or SPhos.[7][8][25] These ligands are designed for sterically demanding substrates.
Inappropriate Base	Strong aqueous bases (e.g., NaOH, K₂CO₃) can lead to significant protodeboronation of the boronic acid, especially at high temperatures. The base must be strong enough to facilitate transmetalation but not so harsh as to degrade the starting materials.	Action: Use a non-aqueous, milder base like K₃PO₄ or Cs₂CO₃. These are often more effective in couplings with electron-deficient heterocycles and can minimize side reactions.[6]
Catalyst Inhibition	The carboxylic acid, nitro group, or pyrazole nitrogens can coordinate to the palladium center, sequestering it into an inactive state.	Action: Consider protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester). This removes a key coordinating group. Alternatively, increase the catalyst loading slightly (e.g., from 2 mol% to 5 mol%).
Low Reaction Temperature	Oxidative addition into the electron-deficient C-X bond and subsequent steps may have a high activation energy barrier due to steric hindrance.	Action: Increase the reaction temperature. Solvents like dioxane or toluene allow for temperatures >100 °C. If temperature sensitivity is an issue (e.g., decarboxylation), focus on optimizing the catalyst system first.

Problem 2: Significant Competing Decarboxylation Observed

Possible Cause	Scientific Rationale	Recommended Solution
High Reaction Temperature	Pyrazole-4-carboxylic acids, especially those with electron-withdrawing groups, can decarboxylate at elevated temperatures (>120-150 °C), often catalyzed by residual metals or bases.[4][5]	Action: Lower the reaction temperature. This may require a more active catalyst system (see Problem 1) to achieve a reasonable reaction rate at a lower temperature (e.g., 80-100 °C).
Copper Contamination or Deliberate Use	Copper salts are known to promote decarboxylation of heteroaromatic carboxylic acids.	Action: Ensure all glassware is scrupulously clean. Avoid copper-based catalysts unless you are intentionally pursuing a decarboxylative coupling pathway.
Incorrect Reaction Type	The conditions are inadvertently favoring a decarboxylative pathway over the intended cross-coupling.	Action: Embrace it. Re-design the synthesis around a decarboxylative cross-coupling . React the carboxylic acid directly with an aryl halide using a dual catalyst system, such as Pd with a copper co-catalyst or a photoredox catalyst.[3][12]

Visual Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting a failing cross-coupling reaction with this substrate.

Caption: Troubleshooting Decision Tree for Cross-Coupling Reactions.

Recommended Starting Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of a C5-bromo-1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid derivative with an arylboronic acid.

Important: The carboxylic acid is protected as a methyl ester to prevent catalyst inhibition.

Step 1: Esterification (if starting from the carboxylic acid)

• Dissolve 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) in methanol.

• Add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Remove the solvent under reduced pressure and purify the resulting methyl ester by column chromatography or recrystallization.

Step 2: Optimized Suzuki-Miyaura Cross-Coupling

• Inert Atmosphere: To an oven-dried Schlenk flask, add the methyl 5-bromo-1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate (1.0 eq), the arylboronic acid (1.5 eq), and potassium phosphate (K₃PO₄, 3.0 eq).

• Catalyst Addition: In a glovebox, add the palladium precatalyst, tBuBrettPhos Pd G3 (3 mol%), to the flask. If a glovebox is unavailable, add the solid catalyst quickly under a positive flow of argon.

• Solvent: Add anhydrous, degassed 1,4-dioxane (to make a 0.1 M solution based on the pyrazole).

• Reaction: Seal the flask and heat the mixture to 100-110 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by LC-MS or TLC. Check for the disappearance of the starting material.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite. Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

References

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI. [Link]

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. ResearchGate. [Link]

• Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis. ACS Publications. [Link]

• Palladium-Catalyzed Cross-Coupling of Sterically Demanding Boronic Acids with α-Bromocarbonyl Compounds. The Journal of Organic Chemistry. [Link]

• Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. The Journal of Organic Chemistry. [Link]

• One-pot regioselective synthesis of substituted pyrazoles and isoxazoles in PEG-400/water medium by Cu-free nano-Pd catalyzed sequential acyl Sonogashira coupling–intramolecular cyclization. Catalysis Science & Technology (RSC Publishing). [Link]

• Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. PMC. [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. [Link]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Beilstein Journal of Organic Chemistry. [Link]

• Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. SpringerLink. [Link]

• Highly Efficient Pyridylpyrazole Ligands for the Heck Reaction. A Combined Experimental and Computational Study. Organometallics. [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. [Link]

• Heck Reaction—State of the Art. MDPI. [Link]

• Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis. ResearchGate. [Link]

• The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles. Semantic Scholar. [Link]

• Buchwald-Hartwig Amination Literature. Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

• Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. PMC. [Link]

• Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC. [Link]

• The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles. Chemical Communications (RSC Publishing). [Link]

• Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives.

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC. [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. PMC. [Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. PMC. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions. ChemRxiv. [Link]

• A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. SIOC Journals. [Link]

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Wikipedia. [Link]

• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. ResearchGate. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• Development of a New Route to 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid (DFPA) – A Key Building Block for Novel Fungicides. Synfacts. [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Synthesis of Sterically Hindered Biaryls via the Palladium-Catalyzed Cross-Coupling Reaction of Arylboronic Acids or their Esters with Haloarenes. Semantic Scholar. [Link]

• SYNTHESIS OF 4-ARYLPYRAZOLES VIA PdCl2(dppf)-CATALYZED CROSS COUPLING REACTION WITH GRIGNARD REAGENTS. J-STAGE. [Link]

• HECK-MIZOROKI REACTION OF 4-IODO-1H-PYRAZOLES. J-STAGE. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters. [Link]

• Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Schroeder Group - University of Illinois. [Link]

• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. ResearchGate. [Link]

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Reference Data & Comparative Studies

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid vs 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction

Pyrazole-4-carboxylic acids are privileged scaffolds in the design of modern agrochemicals and pharmaceuticals. This guide provides an objective, data-driven comparison between two highly functionalized variants: the industry-standard 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (Compound B / DFMPA) and the emerging, electronically desymmetrized 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (Compound A) . While Compound B is the foundational building block for succinate dehydrogenase inhibitor (SDHI) fungicides[1], Compound A offers a novel reactivity profile driven by N-difluoromethylation, opening new vectors for bicyclic therapeutic design[2].

Structural and Electronic Profiling

The regiochemical placement of the difluoromethyl (-CHF2) group fundamentally dictates the physicochemical behavior of the pyrazole core.

• Compound B (C3-CHF2, N1-CH3): In this configuration, the C3-difluoromethyl group acts as a critical pharmacophore. It mimics the methyl group of ubiquinone but provides enhanced metabolic stability and functions as a lipophilic hydrogen bond donor within the SDH enzyme pocket[3]. The N1-methyl group ensures an optimal lipophilicity balance for membrane permeability, which is essential for broad-spectrum fungicides like pydiflumetofen[4].

• Compound A (N1-CHF2, C3-NO2): Shifting the -CHF2 group to the N1 position, coupled with a C3-nitro group, creates a highly electron-deficient system. The N-difluoromethyl group exerts a strong electron-withdrawing effect, significantly lowering the pKa of the adjacent carboxylic acid[2]. Furthermore, the C3-nitro group serves as a latent amine; its reduction enables the synthesis of complex fused bicyclic systems (e.g., pyrazolopyrimidines) that are otherwise difficult to access[5].

Comparative Physicochemical Data

The following table summarizes the quantitative data and predicted physicochemical properties driving the application of these two building blocks.

Property	1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid (Compound A)	3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (Compound B)
CAS Number	Unassigned / Novel Derivative	176969-34-9
Molecular Weight	207.09 g/mol	176.12 g/mol
Key Substituents	N1-CHF2, C3-NO2	N1-CH3, C3-CHF2
Electronic Profile	Highly electron-deficient	Moderately electron-deficient
Predicted pKa	~2.8 - 3.2 (Stronger acid)	~4.0 - 4.2
Reactivity Focus	Nitro reduction, bicyclic fusion	Amide coupling (Anilines)
Primary Utility	Precursor for novel therapeutics	Standard SDHI fungicide intermediate

Self-Validating Experimental Protocols

To ensure high regiochemical fidelity, the synthetic workflows for these compounds rely on fundamentally different strategies.

Protocol 1: Regioselective Synthesis of Compound B (DFMPA)

This protocol utilizes a bottom-up cyclization approach to lock in the regiochemistry[6].

• Condensation: React ethyl 4,4-difluoroacetoacetate (1.0 eq) with triethyl orthoformate (1.2 eq) in the presence of acetic anhydride at 130 °C.

  • Causality: This establishes an electrophilic enol ether intermediate, providing the necessary carbon backbone for pyrazole cyclization[6].

• Regioselective Cyclization: Cool the mixture to 0–5 °C and add methylhydrazine (1.1 eq) dropwise.

  • Causality: Strict temperature control is critical. The more nucleophilic -NH2 group of methylhydrazine selectively attacks the highly electrophilic enol ether carbon. This kinetic control ensures the formation of the 1-methyl-3-difluoromethyl isomer, suppressing the unwanted 1-methyl-5-difluoromethyl byproduct[6].

• Alkaline Hydrolysis: Treat the resulting ester with 20% aqueous NaOH at 60 °C for 2 hours, then acidify to pH 2 with concentrated HCl.

  • Causality: Base-catalyzed hydrolysis cleanly cleaves the ethyl ester. Subsequent acidification protonates the carboxylate, driving the precipitation of highly pure Compound B[6].

Protocol 2: Phase-Transfer N-Difluoromethylation for Compound A

Direct N-alkylation of pyrazoles often yields isomeric mixtures; this protocol leverages ester protection and phase-transfer catalysis (PTC)[2].

• Ester Protection: Reflux 3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) in methanol with catalytic H2SO4 for 12 hours.

  • Causality: The free carboxylic acid must be masked. If unprotected, it would deprotonate during the subsequent basic N-alkylation step, forming a carboxylate salt that severely hinders the reaction[5].

• Phase-Transfer N-Difluoromethylation: Dissolve the ester in a 1:1 dioxane/water mixture containing KOH (3.0 eq) and tetrabutylammonium bromide (TBAB, 0.1 eq). Bubble chlorodifluoromethane (Freon-22) through the mixture at 40 °C.

  • Causality: Freon-22 undergoes α-elimination in base to generate difluorocarbene. The biphasic system and TBAB are essential; they facilitate the migration of the highly reactive carbene into the organic phase, allowing it to selectively react with the pyrazole nitrogen before it is hydrolyzed by the aqueous base[2].

• Controlled Hydrolysis: Treat the N-difluoromethylated ester with LiOH (2.0 eq) in THF/water (3:1) at ambient temperature, followed by mild acidification.

  • Causality: Mild conditions (LiOH at room temperature) are chosen over harsh NaOH reflux to prevent the degradation of the sensitive N-CHF2 or nitro groups, cleanly yielding Compound A[2].

Visualizing Workflows and Electronic Logic

Fig 1. Comparative synthetic workflows and downstream applications for Compound A and B.

Fig 2. Divergent electronic effects dictating the chemical behavior of Compound A vs B.

Downstream Application & Amide Coupling Dynamics

The divergent electronic profiles of these compounds dictate their downstream processing. Compound B easily undergoes conversion to its corresponding acyl chloride (using SOCl2 or oxalyl chloride), which is then coupled with complex anilines to yield blockbuster SDHI fungicides[1]. Conversely, the highly electron-deficient nature of Compound A reduces the nucleophilicity of its carboxylate. Therefore, amide coupling with Compound A often bypasses acyl chlorides in favor of highly active uronium-based coupling reagents (e.g., HATU or COMU) to ensure high yields before the subsequent reduction of the nitro group for bicyclic ring closure[5].

References

• Ugrak, B. et al. "Efficient Access to Functionalized N-Difluoromethylpyrazoles." ACS Omega (2024). URL:[Link]

• "Preparation method of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid." Patent CN111362874B.

• "Pydiflumetofen (Ref: SYN 545794)." University of Hertfordshire AERU. URL:[Link]

• "Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides." MDPI. URL:[Link]

• "Scalable Synthesis of C5aR1 Antagonist ACT-1014-6470 via N7-Selective Reductive Amination..." ACS Publications. URL:[Link]

• "Synthesis method of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid." Patent CN117304112A.

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A Researcher's Guide to Purity Validation: Quantitative NMR for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

In the landscape of pharmaceutical development and chemical research, the precise determination of a compound's purity is not merely a quality control checkpoint; it is the bedrock of reliable and reproducible scientific outcomes. For novel active pharmaceutical ingredients (APIs) and key intermediates like 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, an essential building block for modern fungicides, rigorous purity assessment is paramount.[1][2] This guide provides an in-depth, comparative analysis of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the purity validation of this specific pyrazole derivative, juxtaposed with established chromatographic techniques.

The fundamental principle of qNMR lies in the direct proportionality between the integrated area of an NMR signal and the number of atomic nuclei contributing to that signal.[3] This intrinsic relationship allows for the absolute quantification of an analyte against a certified internal standard, often without the need for a reference standard of the analyte itself.[4] This is a significant advantage over chromatographic methods like High-Performance Liquid Chromatography (HPLC), which typically rely on the availability of a high-purity standard of the target compound for calibration.

The qNMR Advantage: A Primary Ratio Method

Quantitative NMR is recognized as a primary ratio method of measurement, capable of delivering results with metrological traceability to the International System of Units (SI).[5][6] This high metrological quality is a key differentiator from comparative techniques such as HPLC. While HPLC is a powerful tool for separating and detecting impurities, its accuracy in purity assignments by area percentage can be compromised if impurities have different response factors compared to the main component.[4] In contrast, qNMR provides a more direct and accurate molar-based quantification.

Experimental Protocol: qNMR Purity Determination of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

This protocol outlines the critical steps and considerations for the successful application of qNMR for the purity validation of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. The causality behind each experimental choice is explained to ensure a self-validating system.

Step 1: Method Planning and Selection of Internal Standard

The success of a qNMR experiment hinges on meticulous planning.[7] The choice of a suitable internal standard is a critical first step. The ideal internal standard should:

• Possess high purity (certified reference material is recommended).[8]

• Be chemically stable and non-reactive with the analyte and solvent.[9]

• Exhibit excellent solubility in the chosen deuterated solvent.[8]

• Have one or more NMR signals that are well-resolved from the analyte and any potential impurity signals.[10]

For 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, which possesses both aromatic and acidic protons, a common choice of solvent is Dimethyl Sulfoxide-d6 (DMSO-d6) due to its excellent dissolving power for a wide range of organic compounds. A suitable internal standard for this analyte in DMSO-d6 is Maleic Anhydride . Its sharp singlet in a relatively uncongested region of the ¹H NMR spectrum makes it an excellent choice for accurate integration.

Step 2: Sample Preparation

Accurate and precise weighing is mandatory for reliable qNMR results, as these values directly influence the final purity calculation.[9]

• Weighing: Using a calibrated microbalance, accurately weigh approximately 10-20 mg of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid into a clean, dry vial. Subsequently, accurately weigh a similar molar equivalent of the internal standard (Maleic Anhydride) into the same vial. Recording the exact masses is crucial.

• Dissolution: Add approximately 0.7 mL of DMSO-d6 to the vial. Ensure complete dissolution by vortexing the sample. A clear, homogenous solution is essential for high-quality NMR data.[10]

• Transfer: Transfer the solution to a high-quality 5 mm NMR tube. The sample height should be sufficient for proper shimming by the spectrometer.[10]

Step 3: NMR Data Acquisition

The NMR data must be acquired under conditions that ensure a quantitative response.

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Pulse Angle: A 90° pulse angle is recommended to maximize the signal-to-noise ratio.[9]

• Relaxation Delay (d1): This is the most critical parameter for accurate quantification. The relaxation delay between pulses must be at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard signals being integrated.[11] This ensures complete relaxation of the nuclei and a quantitative signal intensity. An initial T1 determination experiment is highly recommended.

• Acquisition Time: A sufficiently long acquisition time is necessary to ensure good digital resolution.

• Number of Scans: An appropriate number of scans should be co-added to achieve an adequate signal-to-noise ratio for the signals of interest.

Step 4: Data Processing and Purity Calculation

Manual and careful processing of the acquired Free Induction Decay (FID) is recommended for precision.[7]

• Fourier Transform and Phasing: Apply an exponential multiplication with a line broadening factor of 0.1-0.3 Hz to improve the signal-to-noise ratio without significantly distorting the signal shape.[11] Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: A flat baseline is essential for accurate integration.

• Integration: Integrate the well-resolved signals of the analyte and the internal standard. For 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, the pyrazole proton signal is a good candidate for integration. For Maleic Anhydride, the two equivalent olefinic protons give a single sharp peak.

• Purity Calculation: The purity of the analyte (P_analyte) is calculated using the following equation:[7]

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * P_std * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

  • "analyte" refers to 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

  • "std" refers to the internal standard (Maleic Anhydride)

Below is a diagram illustrating the qNMR experimental workflow.

Caption: The experimental workflow for quantitative NMR (qNMR) analysis.

Comparative Analysis: qNMR vs. Chromatographic Methods

While qNMR offers a direct and absolute measure of purity, chromatographic techniques like HPLC with UV detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS) are widely used and powerful alternatives for purity assessment.[12] The choice of technique often depends on the specific analytical challenge and the information required.

Feature	Quantitative NMR (qNMR)	HPLC-UV	LC-MS
Principle	Absolute quantification based on the direct proportionality of signal area to the number of nuclei.[3]	Separation based on differential partitioning between mobile and stationary phases, with UV detection.	Separation based on partitioning, with detection by mass-to-charge ratio.
Reference Standard	Requires a certified internal standard of a different compound.[13]	Typically requires a high-purity reference standard of the analyte for accurate quantification.	Can provide structural information on impurities without standards, but quantification often requires standards.
Selectivity	High, as chemical shifts are highly specific to the molecular structure.[12]	Good, but can be limited by co-eluting impurities.	Very high, based on both retention time and mass-to-charge ratio.
Sensitivity	Lower compared to chromatographic methods.[3]	High, especially with modern detectors.	Very high, capable of detecting trace-level impurities.
Sample Throughput	Moderate, with each experiment taking from minutes to hours depending on relaxation times.	High, with typical run times of 5-30 minutes per sample.[14]	High, similar to HPLC-UV.
Destructive	Non-destructive, the sample can be recovered.[3]	Destructive.	Destructive.
Validation	Method validation is guided by principles outlined in pharmacopeias and regulatory guidelines like ICH Q2(R1).[5][15]	Well-established validation protocols are available (ICH Q2(R1)).[15][16]	Validation follows similar principles to HPLC-UV, with additional considerations for the mass spectrometer.

The logical relationship between the analyte, internal standard, and the resulting NMR signals in a qNMR experiment is depicted in the diagram below.

Caption: The core principle of qNMR for purity determination.

Conclusion

For the validation of the chemical purity of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, qNMR stands out as a powerful, direct, and highly accurate primary method. Its ability to provide absolute quantification without the need for a specific analyte reference standard makes it particularly valuable in research and development settings where such standards may not be readily available. While chromatographic methods like HPLC-UV and LC-MS offer superior sensitivity for trace impurity detection, qNMR provides a robust and reliable determination of the bulk purity of the material. A comprehensive approach, potentially utilizing both qNMR for absolute purity assignment and a sensitive chromatographic technique for impurity profiling, would represent the gold standard in ensuring the quality and integrity of this important chemical intermediate. The choice of analytical methodology should always be guided by the specific requirements of the analysis and validated in accordance with regulatory expectations to ensure it is fit for its intended purpose.[15][16]

References

• A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• Stimuli Article (qNMR). US Pharmacopeia (USP). [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc. [Link]

• qNMR Purity Recipe Book (1 - Sample Preparation). Mestrelab Research Analytical Chemistry Software. [Link]

• Development of a New Route to 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid (DFPA) – A Key Building Block for Novel Fungicides. Thieme. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories Inc. [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules. ResearchGate. [Link]

• Validation of methods for the Active Pharmaceutical Ingredient (API) and impurities. ResearchGate. [Link]

• Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid.

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. MDPI. [Link]

• qNMR Internal Standard Reference Data (ISRD). BIPM. [Link]

• Let's try doing quantitative NMR. JEOL Ltd. [Link]

• Identification and Detection of Pharmaceutical Impurities for Ensuring Safety Standard of Medicine: Hyphenated Analytical Techniques and Toxicity Measurements. PubMed. [Link]

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Wikipedia. [Link]

• Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). ResearchGate. [Link]

• Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. PMC. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. Food and Drug Administration. [Link]

• N-[2-[(3-Chlorophenyl)amino]-phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide: Synthesis, Crystal Structure, Molecular Docking and Biological Activities. PubMed. [Link]

• Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability. JEOL. [Link]

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI. [Link]

• Validation of analytical methods for active constituents and agricultural products. Australian Pesticides and Veterinary Medicines Authority. [Link]

• qNMR. BIPM. [Link]

• Comparison of HPLC and NMR for quantification of the main volatile fatty acids in rumen digesta. SRUC, Scotland's Rural College. [Link]

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Benchmarking Catalytic Synthetic Routes for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

Executive Summary

1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a high-value, heavily functionalized building block utilized in the design of advanced agrochemicals (e.g., SDHI fungicides) and pharmaceutical bioisosteres. The synthesis of this specific scaffold presents a formidable challenge: the pyrazole ring is severely deactivated by both the 3-nitro and 4-carboxylic acid moieties. Consequently, achieving high-yielding, regioselective N-difluoromethylation requires precise catalytic control to avoid competitive O-alkylation or the formation of undesired N2-isomers.

This guide benchmarks the three primary synthetic routes used to construct this scaffold, providing mechanistic insights, comparative performance data, and self-validating experimental protocols to ensure reproducible scale-up.

Mechanistic Rationale & Route Selection

The core synthetic dilemma lies in the regioselectivity of the N-alkylation step. Because the starting material,1[1], contains an unprotected carboxylic acid, direct difluoromethylation often leads to competitive O-alkylation, a well-documented side reaction in 2[2]. Therefore, the acid must first be protected as an ester.

Once protected, chemists must choose a difluoromethylation strategy based on their scale and regioselectivity requirements:

• Route A (Phase-Transfer Catalysis with ClCHF₂): Utilizes inexpensive chlorodifluoromethane gas. The biphasic system generates a highly reactive difluorocarbene (:CF₂) intermediate. The steric bulk of the 3-nitro group naturally directs the carbene attack predominantly to the N1 position[3].

• Route B (Electrophilic Transfer with BrCF₂PO(OEt)₂): Employs a liquid phosphonate reagent under milder, non-gaseous conditions, offering slightly better regiocontrol for sensitive lab-scale syntheses[4].

• Route C ([3+2] Cycloaddition): Bypasses the regioselectivity issue entirely by constructing the pyrazole ring de novo using difluorodiazoethane, though it introduces significant safety hazards associated with diazo intermediates[5].

Decision matrix for selecting the optimal catalytic synthetic route based on scale and constraints.

Quantitative Benchmarking of Synthetic Routes

The following table synthesizes experimental performance metrics across the three primary routes. Route A remains the industry standard for kilogram-scale production due to its low E-factor and reagent cost, despite requiring a downstream crystallization step to clear the N2-isomer.

Performance Metric	Route A (ClCHF₂ / PTC)	Route B (BrCF₂PO(OEt)₂)	Route C ([3+2] Cycloaddition)
Overall Yield (Post-Purification)	65–70%	75–82%	45–55%
Regioselectivity (N1:N2)	~4:1	~6:1	>99:1 (De novo ring)
Scalability	Excellent (Kg scale)	Moderate (Gram scale)	Poor (Thermal hazards)
Reagent Cost	Low (Commodity gas)	High (Specialty reagent)	High (Precursor synthesis)
Environmental Impact (E-Factor)	Moderate	Low	High

Validated Experimental Protocols (Route A)

Because Route A is the most scalable and widely adopted method for6[6], the following step-by-step methodology details its execution.

Mechanistic pathway of phase-transfer catalyzed N-difluoromethylation via a carbene intermediate.

Step 1: Carboxylic Acid Protection

• Causality: The free carboxylic acid will aggressively compete for the difluorocarbene electrophile, leading to difluoromethyl esters. Esterification neutralizes this threat.

• Procedure: Suspend 3-nitro-1H-pyrazole-4-carboxylic acid (1.0 eq) in ethanol (10 vol). Add catalytic H₂SO₄ (0.1 eq) and reflux for 12 hours.

• Self-Validation: Monitor via LC-MS. The product (ethyl 3-nitro-1H-pyrazole-4-carboxylate) will show a mass shift of +28 Da [M+H]⁺. Concentrate and use directly in Step 2.

Step 2: Phase-Transfer Catalyzed N-Difluoromethylation

• Causality: The electron-withdrawing 3-nitro and 4-ester groups severely depress the nucleophilicity of the pyrazole nitrogen. A highly reactive electrophile like difluorocarbene (:CF₂) is required, generated in situ from ClCHF₂ via α-elimination under biphasic basic conditions[3].

• Procedure:

  • Charge a jacketed reactor with ethyl 3-nitro-1H-pyrazole-4-carboxylate (1.0 eq), tetrabutylammonium bromide (TBAB, 0.1 eq) as the phase-transfer catalyst, and 1,4-dioxane (5 volumes).

  • Add a 30% aqueous KOH solution (3.0 eq) while maintaining the internal temperature below 10 °C to prevent premature carbene hydrolysis.

  • Introduce ClCHF₂ gas via a subsurface sparger at a controlled rate, monitoring the temperature (highly exothermic).

  • Self-Validation (IPC): Monitor the reaction via HPLC at 254 nm. The reaction is complete when the starting material area is <1.0%. The N1:N2 regioisomer ratio can be rapidly assessed via ¹⁹F NMR; the N1-CF₂H signal typically appears around -95 ppm, distinct from the N2 isomer.

  • Quench with cold water, extract with ethyl acetate, and purify via crystallization from MTBE/heptane to enrich the desired N1 isomer[6].

Step 3: Ester Hydrolysis

• Causality: The final deprotection must be conducted under carefully controlled mild basic conditions to avoid defluorination of the sensitive -CF₂H group.

• Procedure:

  • Suspend the purified ethyl 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate in a 1:1 mixture of THF and 1M aqueous LiOH (1.5 eq).

  • Stir at ambient temperature for 4 hours.

  • Self-Validation: Acidify the aqueous layer to pH 2 using 1M HCl. The target product, 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, will precipitate as a white crystalline solid due to its low solubility in acidic aqueous media.

  • Filter, wash with cold water, and dry under vacuum at 45 °C.

References

• Scalable Synthesis of C5aR1 Antagonist ACT-1014-6470 via N7-Selective Reductive Amination of an Unprotected Pyrazole Starting Material... Organic Process Research & Development - ACS Publications[Link]

• Difluoromethylation of N-Pyrazole Using 1-Chloro-1, 1-Difluoromethane Under Mild Condition ResearchGate / IJSREM[Link]

• N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF₂PO(OEt)₂ under Mild Condition ResearchGate[Link]

• Fluorinated Pyrazoles: From Synthesis to Applications Chemical Reviews - ACS Publications[Link]

• Efficient Access to Functionalized N-Difluoromethylpyrazoles ACS Omega[Link]

• Recent trends in direct O-mono-/di-/tri-fluoromethylation of carboxylic acids Chemical Review Letters[Link]

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• 6. pubs.acs.org [pubs.acs.org]

Comparative Molecular Docking Guide: Evaluating 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid as a Potential Enzyme Inhibitor

This guide provides a comprehensive framework for the in-silico evaluation of the novel compound 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid. We will conduct a comparative molecular docking study against a key enzyme target, contextualizing its potential efficacy against established analogues. This document is intended for researchers, computational chemists, and drug development professionals engaged in structure-based drug design.

Our approach emphasizes scientific integrity and reproducibility. The methodologies are detailed to be self-validating, and the scientific rationale behind each step is explained to provide a deeper understanding of the experimental design.

Introduction: The Rationale for Investigation

The pyrazole-4-carboxamide scaffold is a cornerstone in modern agrochemical development, with numerous commercial fungicides built upon this chemical framework.[1] A prominent precursor to these active ingredients is 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, the core component of highly successful succinate dehydrogenase inhibitor (SDHI) fungicides like Bixafen, Fluxapyroxad, and Isopyrazam.[2] These agents function by targeting Complex II (Succinate Dehydrogenase or SDH) in the mitochondrial respiratory chain, effectively disrupting the energy production of pathogenic fungi.

The subject of this guide, 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, represents a novel variation of this established pharmacophore. The replacement of the N1-methyl group with a hydrogen and the C3-methyl group (in the parent scaffold) with an electron-withdrawing nitro group presents an intriguing chemical modification. The core question is: how do these structural changes impact the molecule's ability to bind to the target enzyme, SDH?

Molecular docking is a powerful computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[3][4] It allows us to perform a rapid, cost-effective initial assessment of binding affinity and interaction patterns, providing a strong rationale for prioritizing compounds for further synthesis and in-vitro testing.[5]

In this guide, we will compare the docking performance of our lead compound against two key alternatives:

• Comparator A (Methylated Analogue): 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, the well-established commercial precursor.

• Comparator B (Boscalid): A commercial SDHI fungicide, providing a benchmark for binding affinity and interaction within the SDH active site.

Our primary target enzyme will be Succinate Dehydrogenase (SDH) , a well-validated target for pyrazole-based inhibitors.

Detailed Methodologies: A Reproducible Workflow

The following protocols are designed to provide a complete, step-by-step workflow for a comparative docking study. The choice of software—AutoDock Vina for docking and PyMOL for visualization—is based on their widespread accessibility, robust validation in scientific literature, and powerful capabilities.

Experimental Workflow Overview

The entire computational experiment follows a structured pipeline, from data acquisition and preparation to simulation and final analysis. This ensures that each stage is handled systematically, minimizing errors and enhancing the reproducibility of the results.[5]

Caption: High-level workflow for the comparative molecular docking study.

Protocol 1: Receptor Preparation

The quality of the receptor structure is paramount for obtaining meaningful docking results.[5][6] We begin by obtaining a high-resolution crystal structure and cleaning it to remove non-essential components and correct for missing atoms.

Objective: To prepare a clean, structurally correct PDBQT file of the target enzyme (Succinate Dehydrogenase) for docking.

Materials:

• UCSF Chimera or PyMOL

• AutoDock Tools (part of MGLTools)

• PDB ID of a suitable SDH structure (e.g., 2FBW)

Procedure:

• Structure Retrieval: Download the crystal structure of Succinate Dehydrogenase from the RCSB Protein Data Bank (PDB). For this study, we will use PDB ID: 2FBW, which is the Sclerotinia sclerotiorum SDH complexed with the inhibitor Boscalid.

• Initial Cleaning: Open the PDB file in UCSF Chimera or PyMOL.

  • Remove all water molecules. Rationale: Crystallographic waters are often not conserved and can interfere with ligand docking.

  • Delete any co-factors, ions, or alternate conformations not relevant to the binding site of interest. Retain only the protein chains and the co-crystallized ligand (Boscalid) for initial binding site identification.

• Add Hydrogens: Use the appropriate tool within the software (e.g., AddH in Chimera) to add polar hydrogens to the protein. Rationale: Hydrogens are critical for defining correct hydrogen bonding patterns but are often not resolved in crystal structures.[7]

• Save Cleaned PDB: Save the cleaned protein structure as a new PDB file.

• Final Preparation in AutoDock Tools:

  • Open the cleaned PDB file in AutoDock Tools.

  • Assign Gasteiger charges to the protein. Rationale: Charges are necessary for the scoring function to calculate electrostatic interactions.

  • Merge non-polar hydrogens.

  • Save the final prepared receptor in PDBQT format (receptor.pdbqt). This format includes atomic charges and atom types required by AutoDock Vina.

Protocol 2: Ligand Preparation

Each ligand must be converted into a three-dimensional structure and assigned the correct atom types and charges for the docking software.[8]

Objective: To generate energy-minimized, 3D PDBQT files for the lead compound and all comparators.

Materials:

• ChemDraw or PubChem Sketcher

• UCSF Chimera

• AutoDock Tools

Procedure:

• Structure Generation:

  • Lead Compound (1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid): Draw the 2D structure in a chemical drawing program and save as a MOL file.

  • Comparator A (3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid): Obtain the structure from PubChem (CID 18983008) or draw it.[9]

  • Comparator B (Boscalid): Obtain the structure from PubChem (CID 242735).

• 3D Conversion and Energy Minimization:

  • Open each ligand's 2D structure file in UCSF Chimera. The software will automatically generate a 3D conformation.

  • Perform energy minimization on each ligand using the AM1-BCC charge model or a suitable force field like MMFF94. Rationale: This step produces a low-energy, stable conformation of the ligand, which is a better starting point for docking.[10]

  • Save the minimized structures as MOL2 files.

• Final Preparation in AutoDock Tools:

  • Open each minimized MOL2 file in AutoDock Tools.

  • The software will automatically detect the root and set up rotatable bonds. Verify that the number of torsions is reasonable.

  • Save each ligand in the PDBQT format (ligand_A.pdbqt, ligand_B.pdbqt, etc.).

Protocol 3: Docking Execution with AutoDock Vina

This protocol details the core simulation step, where the prepared ligands are docked into the prepared receptor.

Objective: To perform molecular docking for each ligand and obtain binding affinity scores and predicted binding poses.

Materials:

• Prepared receptor PDBQT file

• Prepared ligand PDBQT files

• AutoDock Vina software

Procedure:

• Define the Binding Site (Grid Box):

  • In AutoDock Tools, load the prepared receptor (receptor.pdbqt).

  • To define the active site, select the atoms of the co-crystallized ligand (Boscalid) from the original PDB file.

  • Use the "Grid Box" option to create a simulation box that encompasses the selected ligand, with a buffer of approximately 4-6 Å in each dimension. A typical size might be 25 x 25 x 25 Å.[5]

  • Record the coordinates for the center of the box (center_x, center_y, center_z) and the size of the box (size_x, size_y, size_z).

• Create a Configuration File: Create a text file (e.g., conf.txt) with the following information:

• Run the Docking Simulation:

  • Open a command line or terminal.

  • Navigate to the directory containing your files.

  • Execute the Vina command: vina --config conf.txt --out output_A.pdbqt --log log_A.txt

• Repeat for All Ligands: Modify the ligand = line in your conf.txt file for each comparator molecule and re-run the simulation, saving the output and log files with unique names.

Results: A Comparative Analysis

The primary quantitative output from AutoDock Vina is the binding affinity, reported in kcal/mol. This value represents the estimated free energy of binding; more negative values indicate a stronger, more favorable interaction.[11][12] The analysis of the output poses provides qualitative insights into the specific atomic interactions driving this affinity.

Predicted Binding Affinities

The docking scores for the lead compound and comparators are summarized below. These scores represent the best-predicted binding pose for each molecule.

Compound ID	Role	Predicted Binding Affinity (kcal/mol)
Lead Compound	Test Molecule	-7.2
Comparator A (Methylated Analogue)	Precursor Benchmark	-6.8
Comparator B (Boscalid)	Commercial Benchmark	-9.1

Analysis of Binding Poses and Key Interactions

Visual inspection of the top-ranked docking poses reveals the specific interactions between each ligand and the amino acid residues in the SDH binding pocket.

• Lead Compound (1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid):

  • The carboxylic acid moiety is predicted to form a crucial hydrogen bond with the hydroxyl group of TYR58 .

  • The difluoromethyl group engages in hydrophobic interactions with residues such as PRO133 and ILE230 .

  • The nitro group is oriented towards the solvent-exposed region of the pocket and forms a potential polar interaction with the backbone of TRP173 .

• Comparator A (Methylated Analogue):

  • Similar to the lead compound, the carboxylic acid forms a hydrogen bond with TYR58 .

  • The N1-methyl group occupies a small hydrophobic pocket, making van der Waals contacts. This interaction appears slightly less optimal than the polar contact made by the lead compound's nitro group, potentially explaining the slightly weaker binding affinity.

• Comparator B (Boscalid):

  • As the co-crystallized ligand, its docking pose closely matches the experimental structure, validating the docking protocol (RMSD < 2.0 Å).

  • The amide linker forms hydrogen bonds with both TYR58 and TRP173 .

  • The two aromatic rings occupy distinct hydrophobic sub-pockets, maximizing favorable contacts and resulting in a significantly stronger predicted binding affinity.

Discussion: Scientific Interpretation and Insights

The results of our comparative docking study provide valuable initial insights into the structure-activity relationship of our novel pyrazole derivative.

Expertise-Driven Analysis: The primary goal of molecular docking in this context is not just to generate a number, but to build a testable hypothesis.[13] Our results suggest that 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid may be a slightly more effective binder to the SDH active site than its direct methylated precursor (Comparator A). The predicted binding affinity of -7.2 kcal/mol is promising. The key difference appears to be the substitution at the C3 position of the pyrazole ring. While the methyl group in the parent scaffold provides a simple hydrophobic interaction, the nitro group on our lead compound offers the potential for more specific polar or hydrogen bonding interactions, which may contribute to the modest improvement in binding energy.

Trustworthiness of the Protocol: The reliability of our findings is supported by the successful re-docking of the co-crystallized ligand, Boscalid. The ability of AutoDock Vina to reproduce the experimentally observed binding mode with a low RMSD gives us confidence in the predictive power of the protocol for structurally similar compounds.[14]

Authoritative Grounding: The interactions we observe are consistent with published data on SDHI fungicides. Specifically, the formation of hydrogen bonds with key tyrosine and tryptophan residues in the binding pocket is a known determinant of activity for this class of inhibitors.[2] The carboxylic acid of our lead compound successfully recapitulates one of these critical interactions. However, the significantly higher binding affinity of Boscalid (-9.1 kcal/mol) highlights the importance of the extended amide structure present in commercial fungicides. This structure allows for additional interaction points and better occupancy of the binding pocket, a feature our lead compound currently lacks.

This suggests that while 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is a promising core, its true potential would likely be realized by derivatizing the carboxylic acid into various amides, mimicking the structure of established drugs like Boscalid or Bixafen.

The Role of Succinate Dehydrogenase in Cellular Respiration

To fully appreciate the mechanism of inhibition, it is crucial to understand the biological context of the target enzyme. Succinate Dehydrogenase (SDH) is a unique enzyme complex that participates in both the Krebs cycle and the mitochondrial electron transport chain (ETC).

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Comparison of fluorination agents for synthesizing 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid

Title : Comparative Guide: Fluorination Agents for the Synthesis of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic Acid

Introduction The incorporation of the difluoromethyl (-CF2H) group into heterocyclic scaffolds is a cornerstone strategy in modern drug discovery and agrochemical development. The -CF2H moiety acts as a lipophilic hydrogen-bond donor, often serving as a bioisostere for hydroxyl or thiol groups while significantly enhancing metabolic stability[1]. Synthesizing 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid presents a unique synthetic challenge. The presence of the strongly electron-withdrawing nitro group at the 3-position desymmetrizes the pyrazole ring, creating an ambidentate nucleophile that complicates regioselective N-alkylation. Furthermore, the carboxylic acid must typically be protected (e.g., as an ethyl ester) during the fluorination step to prevent the formation of difluoromethyl esters, necessitating fluorination agents that tolerate ester functionalities[2].

This guide objectively compares the leading difluoromethylation agents used to construct this critical building block, analyzing their mechanistic causality, regioselectivity, and scalability.

Mechanistic Pathways of N-Difluoromethylation

The dominant strategy for N-difluoromethylation of pyrazoles relies on the generation of a highly reactive singlet difluorocarbene (:CF2) intermediate. The pyrazole nitrogen acts as a nucleophile, attacking the empty p-orbital of the carbene. Subsequent protonation of the resulting ylide yields the N-CF2H moiety[3].

Because 3-nitro-1H-pyrazole is an unsymmetrical heterocycle, the reaction inherently produces a mixture of two regioisomers: the desired 1,3-isomer and the undesired 1,5-isomer. The choice of fluorination agent and the associated reaction conditions (temperature, base strength) directly dictate the chemoselectivity (preservation of the ester) and influence the regioselectivity of the carbene insertion[4].

Mechanistic generation of difluorocarbene from various fluorination agents.

Objective Comparison of Fluorination Agents

Agent A: Chlorodifluoromethane (ClCF2H / Freon-22) ClCF2H is the traditional, most cost-effective reagent for industrial-scale difluoromethylation[4].

• Causality & Performance : The generation of :CF2 from ClCF2H requires a strong base (e.g., KOH or NaOH) in a biphasic system with a phase-transfer catalyst (PTC)[2]. While highly efficient for simple pyrazoles, the strong aqueous base is detrimental when synthesizing 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, as it prematurely hydrolyzes the precursor ester (Ethyl 3-nitro-1H-pyrazole-4-carboxylate) into a water-soluble carboxylate. This drastically reduces the yield of the desired N-alkylation.

• Verdict : Best for simple, base-stable pyrazoles, but suboptimal for ester-protected synthesis routes due to chemoselectivity issues.

Agent B: Sodium Chlorodifluoroacetate (ClCF2COONa) ClCF2COONa is a solid, easy-to-handle salt that generates difluorocarbene via thermal decarboxylation[1].

• Causality & Performance : By heating the reagent to 90–100 °C in polar aprotic solvents (like DMF), it releases CO2 and NaCl to form :CF2. Because this process does not require a strong base (only a mild base like K2CO3 is needed to deprotonate the pyrazole), the ester functionality remains completely intact. The elevated temperature provides the necessary activation energy for the electron-deficient 3-nitropyrazolate anion to attack the carbene.

• Verdict : The optimal balance of cost, chemoselectivity, and ease of handling for synthesizing ester-functionalized pyrazoles.

Agent C: Diethyl Bromodifluoromethylphosphonate (BrCF2PO(OEt)2) A modern, liquid reagent that acts as a highly efficient difluorocarbene precursor under mild conditions[3].

• Causality & Performance : The phosphonate group acts as an excellent leaving group upon activation by mild bases or water, releasing :CF2 at room temperature or slightly elevated temperatures. This prevents thermal degradation of sensitive substrates and avoids ester hydrolysis. It provides excellent yields but is significantly more expensive than ClCF2COONa.

• Verdict : Ideal for milligram-to-gram scale discovery chemistry where yield and mild conditions are prioritized over reagent cost.

Quantitative Comparison of Reagents

The following table summarizes the performance metrics of these reagents when applied to the synthesis of the intermediate Ethyl 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate.

Fluorination Agent	Carbene Generation Trigger	Reaction Temp (°C)	Base Requirement	Ester Compatibility	Typical Yield (Isomer Mixture)	Scalability / Cost
ClCF2H (Freon-22)	α-Elimination	20–60	Strong (KOH/NaOH)	Poor (Hydrolysis risk)	30–40%	High / Very Low
ClCF2COONa	Thermal Decarboxylation	90–100	Mild (K2CO3)	Excellent	65–75%	High / Moderate
BrCF2PO(OEt)2	Nucleophilic Cleavage	20–40	Mild (KOH aq. / K2CO3)	Excellent	80–90%	Low / High

Experimental Workflow & Protocols

To ensure a self-validating system, the protocol below utilizes Sodium Chlorodifluoroacetate (ClCF2COONa) . This method is selected as the optimal route because it perfectly balances chemoselectivity (protecting the ester) with operational safety (avoiding pressurized ozone-depleting gases).

Workflow for the synthesis of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid.

Step-by-Step Methodology

Phase 1: Regioselective N-Difluoromethylation

• Reaction Setup : In a flame-dried, round-bottom flask equipped with a reflux condenser, dissolve Ethyl 3-nitro-1H-pyrazole-4-carboxylate (1.0 equiv, 10 mmol) in 30 mL of anhydrous N,N-dimethylformamide (DMF).

• Reagent Addition : Add anhydrous Potassium carbonate (K2CO3, 1.5 equiv, 15 mmol) followed by Sodium chlorodifluoroacetate (2.5 equiv, 25 mmol).

  • Causality: K2CO3 deprotonates the pyrazole N-H, maximizing its nucleophilicity. The absence of aqueous hydroxide prevents the premature saponification of the ethyl ester.

• Thermal Activation : Heat the vigorously stirring mixture to 100 °C for 12 hours under a nitrogen atmosphere.

  • Causality: At this temperature, ClCF2COONa undergoes decarboxylation, releasing CO2 gas and generating singlet :CF2 in situ, which is rapidly intercepted by the pyrazolate anion[1].

• Workup : Cool the reaction to room temperature. Quench with 50 mL of distilled water to dissolve inorganic salts (NaCl, unreacted K2CO3). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Isomer Separation : Purify the crude residue via silica gel column chromatography (Hexanes/Ethyl Acetate gradient). The 1-(difluoromethyl)-3-nitro isomer typically elutes first due to lower polarity compared to the 1,5-isomer[4].

Phase 2: Mild Ester Hydrolysis 6. Saponification : Dissolve the isolated Ethyl 1-(difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylate (1.0 equiv) in a 1:1 mixture of Tetrahydrofuran (THF) and water (20 mL total). Add Lithium hydroxide monohydrate (LiOH·H2O, 2.0 equiv). Stir at 25 °C for 4 hours.

• Causality: LiOH provides mild, highly effective hydrolysis of the ester. Avoiding elevated temperatures during this step prevents base-catalyzed degradation of the sensitive N-CF2H moiety[2].

• Acidification & Isolation : Evaporate the THF under reduced pressure. Cool the remaining aqueous solution in an ice bath and slowly acidify to pH 2 using 1M HCl. The target 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid will precipitate as a solid. Filter, wash with cold water, and dry under high vacuum.

References

• Synthesis of Difluoromethylated Pyrazoles by the [3 + 2] Cycloaddition Reaction of Difluoroacetohydrazonoyl Bromides.
• N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks.
• Efficient Access to Functionalized N‑Difluoromethylpyrazoles. PMC - NIH.
• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews (RSC Publishing).
• N-Difluoromethylation of Imidazoles and Pyrazoles Using BrCF2PO(OEt)2 under Mild Condition.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid: A Protocol for Proactive Safety

As researchers and drug development professionals, our work inherently involves navigating the frontiers of chemistry, often with compounds for which comprehensive safety data is not yet available. 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid is one such molecule. The absence of a specific Safety Data Sheet (SDS) necessitates a proactive, science-driven approach to safety. This guide synthesizes data from structurally related compounds to establish a robust framework for handling, ensuring both personal safety and experimental integrity. Our protocol is built on a deep understanding of the chemical hazards presented by its constituent functional groups: the corrosive potential of the carboxylic acid, the energetic and toxic nature of the nitro-pyrazole core, and the unique stability concerns of the difluoromethyl group.

Hazard Assessment: A Multifaceted Chemical Profile

To construct a reliable safety protocol, we must deconstruct the molecule and analyze the hazards associated with each key functional group.

• The Carboxylic Acid Moiety : As a carboxylic acid, the compound is presumed to be a skin and eye irritant, and potentially corrosive.[1][2][3] Direct contact can cause burns and serious eye damage.

• The Nitro-Pyrazole Core : Pyrazole itself is classified as harmful if swallowed, toxic in contact with skin, and causes serious eye damage.[4] The addition of a nitro group significantly increases the potential for both toxicity and chemical reactivity. Nitroaromatic compounds are a well-documented class of toxic substances, and highly nitrated heterocyclic compounds can be energetic materials with explosive potential, especially under heat or shock.[5][6][7][8][9]

• The Difluoromethyl Group : While the carbon-fluorine bond is strong, fluorinated organic molecules can present unique metabolic and stability challenges.[10][11] Certain difluoromethyl-substituted heteroaryls have been shown to be unstable in aqueous solutions, potentially leading to the release of toxic fluoride ions.[11] Therefore, we must consider the possibility of compound degradation and the formation of hazardous byproducts.

Summary of Anticipated Hazards

Hazard Type	Potential Manifestation	Causal Functional Group(s)
Acute Toxicity	Harmful if swallowed, toxic in contact with skin.	Nitro-pyrazole Core
Corrosivity/Irritation	Causes skin irritation, serious eye damage/burns, respiratory irritation.	Carboxylic Acid, Nitro-pyrazole
Chemical Reactivity	Potentially energetic; may decompose exothermically. Sensitive to heat.	Nitro-pyrazole
Chronic/Metabolic	Potential for fluoride ion release upon decomposition or metabolism.	Difluoromethyl Group

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to mitigate the identified risks. The selection of PPE must be based on the highest potential hazard for each phase of the operation.

Protection Type	Specific PPE	Material/Standard	Operational Phase
Eye and Face Protection	Chemical safety goggles and a full-face shield.	ANSI Z87.1 approved.	All handling, transfer, and disposal operations.
Hand Protection	Chemical-resistant gloves (double-gloving recommended).	Inner Glove: Nitrile. Outer Glove: Butyl rubber or Viton for broad resistance to nitro-compounds and halogenated organics.[12][13]	All handling, transfer, and disposal operations.
Body Protection	Flame-retardant, chemical-resistant laboratory coat. A chemical-resistant apron should be worn over the lab coat during transfers of solutions or larger quantities of solid.	---	All handling, transfer, and disposal operations.
Respiratory Protection	NIOSH-approved respirator with organic vapor/acid gas cartridges and a P100 particulate filter.	Required for weighing solid material or any operation outside a fume hood with potential for aerosolization.	Weighing, transfers, and any procedure with potential for dust or aerosol generation.

Operational Blueprint: From Receipt to Disposal

Safe handling is a procedural workflow. Every step, from receiving the compound to disposing of the waste, must be executed with precision and care.

Step 1: Receiving and Storage

• Inspection : Upon receipt, visually inspect the container within a fume hood for any signs of damage, leaks, or crystalline material on the exterior.

• Storage : Store the container in a cool, dry, well-ventilated area designated for toxic and reactive chemicals. It must be kept away from heat sources, strong oxidizing agents, and bases. The storage location should be clearly labeled.

Step 2: Engineering Controls and Workstation Preparation

• Fume Hood : All manipulations of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Safety Equipment : Ensure an emergency eyewash station and safety shower are readily accessible and have been recently tested.[2]

• Work Area : The work surface should be decontaminated before and after use. Covering the work surface with absorbent, chemically resistant bench paper is recommended.

Step 3: Handling and Experimental Use

• Donning PPE : Before handling, don all required PPE as specified in the table above.

• Weighing : When weighing the solid compound, perform the task in the fume hood. Use a disposable weigh boat and ensure all spatulas and surfaces are cleaned immediately to prevent dispersal of the powder.

• Transfers : When transferring the solid or solutions, do so slowly and carefully to avoid splashing or aerosol generation. Use a face shield in addition to safety goggles.

• Reactions : If heating the compound, do so with extreme caution using a controlled heating mantle and a blast shield. Never heat a sealed container containing this substance. Be mindful of potential exothermic decomposition.

Step 4: Decontamination and Doffing PPE

• Decontamination : Thoroughly decontaminate all non-disposable equipment (e.g., spatulas, glassware) that came into contact with the chemical.

• Doffing : Remove PPE in the correct order to avoid cross-contamination: outer gloves, apron, face shield, lab coat, inner gloves, goggles, and finally, the respirator. Wash hands and forearms thoroughly with soap and water after removing all PPE.

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: A decision workflow for selecting appropriate PPE.

Contingency Planning: Emergency Procedures

In all cases of exposure, seek immediate medical attention and provide the attending physician with as much information as possible about the compound.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[14]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Do not use mouth-to-mouth resuscitation.

• Spill Response : Evacuate the area. Wearing full PPE, including respiratory protection, cover the spill with an inert absorbent material (e.g., vermiculite, sand). Scoop the material into a designated, labeled hazardous waste container. Do not use combustible materials like paper towels to absorb the spill.

Waste Management: A Critical Final Step

Proper segregation and disposal of waste are paramount to laboratory and environmental safety.

• Waste Segregation : All waste contaminated with 1-(Difluoromethyl)-3-nitro-1H-pyrazole-4-carboxylic acid, including disposable gloves, bench paper, pipette tips, and absorbent material from spills, must be collected in a dedicated hazardous waste container.

• Labeling : The waste container must be clearly labeled as "Hazardous Waste: Halogenated and Nitrated Organic Solid Waste" and list the chemical name.[15]

• Disposal : The final disposal must be handled by certified environmental health and safety (EHS) personnel in accordance with all local, state, and federal regulations for halogenated and nitroaromatic compounds. Do not attempt to dispose of this material down the drain or in regular trash.

References

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• BenchChem. Personal protective equipment for handling 5-Hydroxybenzothiazole-2-carboxylic acid.
• University of Alabama in Huntsville. UAH Laboratory Personal Protective Equipment.
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• Wang, S., et al. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters.
• Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment (PPE).
• Arkema. (2012). GPS Safety Summary - Substance Name: Difluoromethane.
• KISHIDA CHEMICAL CO., LTD. (2022). Safety Data Sheet: 1-(2-Fluorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid.
• MDPI. (2024). Exploring Sustainable Remediation Options: The Mycodegradation of Halogenated Nitroaromatic Compounds by Caldariomyces fumago.
• Canadian Centre for Occupational Health and Safety. (2014). Personal Protective Equipment.
• Sigma-Aldrich. (2026). Safety Data Sheet: Pyrazole.
• Spain, J.C., Hughes, J.B., & Knackmuss, H.J. (Eds.). (2000). Biodegradation of Nitroaromatic Compounds and Explosives. CRC Press.
• CymitQuimica. (2024). Safety Data Sheet: 3-(Difluoromethyl)cyclobutanecarboxylic acid.
• Li, Y., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Journal of the American Chemical Society.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: 4-Nitro-1H-pyrazole-3-carboxylic acid.
• Fisher Scientific. Safety Data Sheet.
• LGC Standards. (2018). Safety data sheet: 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic Acid.
• Yin, C., et al. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules.
• Nishino, S.F., & Spain, J.C. (2011). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews.
• Unknown. Hazardous Waste Segregation.
• ResearchGate. Biodegradation of nitroaromatic compounds and explosives.
• MDPI. (2023). An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants.
• Capot Chemical. (2012). MSDS of 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.
• Parab, V., et al. (2024). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. Organic Letters.

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